3,5,7-Trimethyladamantan-1-amine hydrochloride

• CAS: 15210-60-3

Core Science & Biosynthesis

Physicochemical properties of 3,5,7-Trimethyladamantan-1-amine hydrochloride

An In-depth Technical Guide to the Physicochemical Properties of 3,5,7-Trimethyladamantan-1-amine Hydrochloride (Memantine Hydrochloride)

Authored for: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Foreword: Beyond the Molecule

3,5,7-Trimethyladamantan-1-amine hydrochloride, widely recognized by its non-proprietary name Memantine Hydrochloride, represents a fascinating case study in drug development. Its journey from a compound with a unique cage-like hydrocarbon structure to a cornerstone therapy for moderate-to-severe Alzheimer's disease is a testament to the critical interplay between chemical structure and biological function. As an uncompetitive NMDA receptor antagonist, its mechanism is elegant, but its efficacy as a therapeutic agent is fundamentally governed by its physicochemical properties. These properties dictate its stability, solubility, absorption, and ultimately, its bioavailability and therapeutic window.

This guide is structured to provide a deep, practical understanding of these core characteristics. We will not merely list data points; we will delve into the causality behind them, explaining how each property is measured and why it is critical for formulation, manufacturing, and clinical performance. The protocols and data presented herein are synthesized from authoritative sources to provide a reliable and self-validating framework for researchers in the field.

Chemical Identity and Structural Elucidation

The foundational step in characterizing any active pharmaceutical ingredient (API) is to establish its unequivocal identity and structure. Memantine hydrochloride's rigid, diamondoid adamantane cage is its most defining feature, conferring upon it a high degree of lipophilicity and a stable, three-dimensional architecture.

The primary amine group at one of the bridgehead carbons is the site of protonation, forming the hydrochloride salt. This transformation from the free base to the salt form is a critical, deliberate choice in drug design, primarily to enhance aqueous solubility and improve the compound's suitability for oral administration.

Table 1: Core Identification and Structural Data for Memantine Hydrochloride

Parameter	Value	Source
IUPAC Name	3,5,7-Trimethyl-1-adamantanamine hydrochloride	PubChem
CAS Number	41100-52-1	PubChem
Molecular Formula	C₁₂H₂₂ClN	PubChem
Molecular Weight	215.77 g/mol	PubChem
Chemical Structure	(See Figure 1)	-

Figure 1: Chemical Structure of Memantine Hydrochloride A 2D representation illustrating the tricyclic adamantane core with three methyl groups and the primary amine hydrochloride at a bridgehead position.

Solubility Profile: The Gateway to Bioavailability

The solubility of an API is a paramount factor influencing its absorption from the gastrointestinal tract. For a compound like Memantine, which is administered orally, understanding its solubility across the physiological pH range is non-negotiable.

Memantine hydrochloride is described as being soluble in water. This is a direct consequence of its salt form. The protonated amine group can readily form ion-dipole interactions with water molecules, overcoming the inherent lipophilicity of the adamantane cage. The free base, in contrast, is practically insoluble in water, highlighting the strategic importance of the salt form.

Table 2: Solubility Data for Memantine Hydrochloride

Solvent	Temperature	Solubility	Source
Water	20 °C	30 - 50 mg/mL	AdooQ Bioscience
Ethanol	20 °C	~2 mg/mL	AdooQ Bioscience
DMSO	20 °C	≥ 26 mg/mL	AdooQ Bioscience

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol outlines the gold-standard shake-flask method (OECD Guideline 105) for determining aqueous solubility. The causality is simple: excess solute is agitated in a solvent until equilibrium is reached, after which the concentration of the dissolved solute in a filtered aliquot is quantified.

Methodology:

• Preparation: Add an amount of Memantine Hydrochloride to a vial that is known to be in excess of its solubility limit (e.g., 100 mg) in a defined volume of purified water (e.g., 2 mL).

• Equilibration: Seal the vial and place it in a mechanical shaker or rotator within a temperature-controlled chamber set to 25 °C (or other target temperature). Agitate for a minimum of 24 hours to ensure equilibrium is reached. A second time point (e.g., 48 hours) is recommended to confirm that the concentration is no longer changing.

• Phase Separation: Centrifuge the suspension at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the excess solid.

• Sampling: Carefully withdraw an aliquot of the clear supernatant. It is critical not to disturb the solid pellet.

• Filtration (Optional but Recommended): Filter the supernatant through a 0.22 µm syringe filter compatible with the sample (e.g., PVDF) to remove any remaining microparticulates.

• Quantification: Dilute the filtrate to an appropriate concentration and analyze using a validated HPLC-UV method. Calculate the original concentration based on the dilution factor.

Ionization Constant (pKa): The pH-Dependent Switch

The pKa is the pH at which a molecule is 50% ionized and 50% unionized. For Memantine, an amine, this value dictates the charge state of the molecule as it traverses the varying pH environments of the GI tract. The protonated (charged) form is water-soluble, while the neutral free base is more lipid-soluble and thus more likely to permeate cell membranes.

The pKa of Memantine is reported to be approximately 10.27. This high pKa means that Memantine will be predominantly in its protonated, charged, and water-soluble form throughout the entire physiological pH range of the stomach (pH 1-3) and intestines (pH 5-8). This ensures it remains dissolved and available for absorption.

Experimental Workflow: Potentiometric Titration for pKa Determination

This workflow uses the change in pH upon the addition of a titrant to determine the ionization constant.

Caption: Workflow for pKa determination via potentiometric titration.

Partition and Distribution Coefficients (LogP & LogD)

While pKa and solubility tell us about a drug's behavior in aqueous environments, LogP and LogD predict its ability to cross lipid membranes—a critical step in absorption.

• LogP (Partition Coefficient): Measures the partitioning of the neutral form of the molecule between an organic phase (typically octanol) and an aqueous phase.

• LogD (Distribution Coefficient): Measures the partitioning of all forms of the molecule (neutral and ionized) at a specific pH. For an amine like Memantine, LogD is pH-dependent.

The LogP of the Memantine free base is approximately 3.3. This relatively high value reflects the lipophilic nature of the adamantane cage. However, because the molecule is almost fully ionized at physiological pH, the LogD at pH 7.4 is a more relevant predictor of its behavior in the body. The LogD₇.₄ is significantly lower, indicating reduced lipophilicity due to the predominance of the charged species.

Logical Relationship: pKa, pH, and LogD

The interplay between these factors is crucial for understanding drug absorption.

Caption: Relationship between pKa, pH, and the resulting LogD.

Solid-State Properties

The properties of the API in its solid form are critical for storage, handling, and formulation of the final drug product (e.g., tablets).

Melting Point

The melting point is a key indicator of purity and identity. Memantine Hydrochloride has a very high melting point, often cited as exceeding 290-300°C, and it may decompose upon melting. This high thermal stability is attributed to the rigid, stable adamantane structure and the strong ionic interactions in the crystal lattice of the hydrochloride salt.

Polymorphism

Polymorphism is the ability of a compound to exist in multiple crystal forms. Different polymorphs can have different solubilities, stabilities, and melting points, making polymorph control a critical aspect of drug development. While comprehensive public data on Memantine hydrochloride's polymorphism is limited, any manufacturing process must be validated to ensure it consistently produces the same, desired polymorphic form to guarantee batch-to-batch consistency in the final drug product.

Summary and Conclusion

The physicochemical properties of 3,5,7-Trimethyladamantan-1-amine hydrochloride are a textbook example of deliberate pharmaceutical design. The conversion of a highly lipophilic free base into a hydrochloride salt creates a molecule that is soluble and stable in the aqueous environment of the gastrointestinal tract. Its high pKa ensures it remains ionized and dissolved, while the inherent characteristics of the adamantane cage still permit sufficient membrane interaction for absorption. A thorough understanding of these properties—solubility, pKa, LogD, and solid-state characteristics—is not merely an academic exercise; it is the essential foundation upon which the safe, effective, and consistent manufacturing of Memantine-based therapies is built.

References

• PubChem. Compound Summary: Memantine hydrochloride. National Center for Biotechnology Information. [Link]

• AdooQ Bioscience. Memantine HCl (Namenda). [Link]

• DrugBank. Memantine. [Link]

An In-Depth Technical Guide to the Structural Analysis of 3,5,7-Trimethyladamantan-1-amine hydrochloride (Memantine Related Compound H)

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 3,5,7-trimethyladamantan-1-amine hydrochloride, a critical reference standard known as Memantine Related Compound H.[1] This document moves beyond rote procedural descriptions to offer an integrated, multi-technique strategy grounded in the principles of analytical chemistry and materials science. We will explore the causality behind the selection of specific analytical techniques—including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), X-ray Diffraction (XRD), and Infrared (IR) Spectroscopy—and detail how their orthogonal data streams converge to create a self-validating system for unambiguous structural confirmation. This guide is intended for researchers, analytical scientists, and drug development professionals who require a robust and defensible approach to the characterization of pharmaceutical compounds and their related substances.

Introduction: The Significance of the Adamantane Scaffold

The adamantane cage, a rigid and lipophilic tricyclic alkane, is a privileged scaffold in medicinal chemistry. Its unique steric and electronic properties have been leveraged to optimize the pharmacokinetic and pharmacodynamic profiles of numerous therapeutic agents. 3,5,7-Trimethyladamantan-1-amine hydrochloride, the subject of this guide, is a derivative of this remarkable structure.[2]

Chemical Identity and Physicochemical Properties

This compound is structurally distinct from the Alzheimer's disease drug Memantine, which is the 3,5-dimethyl analogue.[3] 3,5,7-Trimethyladamantan-1-amine hydrochloride serves as a United States Pharmacopeia (USP) reference standard, designated as Memantine Related Compound H, making its correct identification and structural verification paramount for pharmaceutical quality control.[1][2]

Property	Value	Source
Systematic Name	3,5,7-Trimethyltricyclo[3.3.1.1³,⁷]decan-1-amine hydrochloride	[4]
Molecular Formula	C₁₃H₂₃N · HCl	[1]
Molecular Weight	229.79 g/mol	[4]
CAS Number	15210-60-3	[1]
Appearance	White to off-white crystalline powder	General Knowledge
Solubility	Soluble in water	[5]

The Critical Role as a Reference Standard

In pharmaceutical manufacturing, the control of impurities is a critical aspect of ensuring drug safety and efficacy. As a specified impurity of Memantine, this trimethyl analogue must be accurately identified and quantified. A well-characterized reference standard is the cornerstone of any validated analytical method used for this purpose. Therefore, the structural analysis of this compound is not merely an academic exercise but a regulatory necessity.

Synthesis and Material Provenance: A Prerequisite for Analysis

A definitive structural analysis begins with an understanding of the material's origin. The synthetic route used to produce 3,5,7-trimethyladamantan-1-amine hydrochloride dictates the potential impurity profile, which can, in turn, interfere with analytical measurements. A common synthetic pathway is the Ritter reaction.[2]

• Rationale: Knowledge of the synthesis (e.g., starting materials like 1-bromo-3,5,7-trimethyladamantane, reagents like formamide and HCl) allows the analyst to anticipate potential side-products or unreacted starting materials.[2] This foresight is crucial for developing specific, selective analytical methods and for correctly interpreting unexpected signals in the resulting spectra.

Generalized Synthetic Workflow: Ritter Reaction

The following diagram illustrates a typical synthesis, highlighting the key transformations from the brominated adamantane precursor to the final hydrochloride salt.

Caption: Workflow of the Ritter reaction for synthesizing the target compound.

A Multi-Technique Approach to Structural Elucidation

Caption: Orthogonal techniques converging for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

• Expertise & Causality: NMR is the definitive technique for determining the covalent framework of a molecule in solution. It provides direct evidence of the number and types of protons and carbons, and, crucially, their connectivity. For a rigid cage-like structure such as this adamantane derivative, the high symmetry leads to a simplified yet highly informative spectrum.

• Experimental Protocol (¹H and ¹³C NMR):

  • Sample Preparation: Accurately weigh ~5-10 mg of the compound and dissolve in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical; D₂O is suitable for the hydrochloride salt and will exchange with the -NH₃⁺ protons, causing their signal to disappear.

  • Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion.

  • ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.

  • ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the lower natural abundance of the ¹³C isotope.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent signal.

• Predicted Data & Interpretation: The high C₃ᵥ symmetry of the 3,5,7-trimethyladamantane core results in significant spectral simplification.

  • ¹H NMR: One sharp singlet for the three equivalent methyl groups (CH₃) and distinct signals for the methylene (CH₂) and methine (CH) protons of the adamantane cage. A study on the closely related memantine hydrochloride showed a singlet for its methyl groups at 0.75 ppm in D₂O.[6]

  • ¹³C NMR: Signals corresponding to the four unique carbon environments: the quaternary carbons attached to the methyl groups and the amino group, the methine carbons, the methylene carbons, and the methyl carbons themselves.

Mass Spectrometry (MS): Unveiling Molecular Mass and Fragmentation

• Expertise & Causality: MS provides the exact molecular weight and, through high-resolution instruments, the molecular formula. It confirms the atomic composition predicted by NMR. The fragmentation pattern offers corroborating evidence of the structure, as the rigid adamantane cage produces characteristic fragment ions. Electrospray Ionization (ESI) is the preferred method for this pre-ionized salt, as it is a soft ionization technique that minimizes fragmentation and readily produces the protonated molecular ion of the free base.

• Experimental Protocol (LC-ESI-MS):

  • Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a suitable solvent compatible with reverse-phase chromatography, such as a methanol/water mixture.

  • LC Separation (Optional but Recommended): While not strictly necessary for a pure standard, coupling with a liquid chromatograph ensures sample purity and separates the analyte from any non-volatile buffer salts. A simple isocratic method on a C18 column is sufficient.

  • MS Acquisition: Infuse the sample into an ESI source operating in positive ion mode. Acquire a full scan mass spectrum over a range of m/z 50-500.

  • Tandem MS (MS/MS): To confirm fragmentation, select the molecular ion peak for collision-induced dissociation (CID) and acquire the product ion spectrum.

• Expected Data & Interpretation:

  • Full Scan MS: A prominent peak corresponding to the protonated free base [M+H]⁺ at an m/z value of approximately 194.19 (for C₁₃H₂₄N⁺). The high-resolution mass should match this calculated value to within 5 ppm.

  • MS/MS: The fragmentation of the adamantane core is predictable. Expect to see losses of methyl groups and characteristic cage fragments, which can be compared against spectral libraries or predicted fragmentation software.[3]

X-ray Diffraction (XRD): The Definitive 3D Structure

• Expertise & Causality: While NMR and MS define the molecule, XRD defines the material. For a crystalline solid, Single-Crystal XRD provides the absolute three-dimensional arrangement of atoms, bond lengths, and angles. However, growing suitable single crystals can be challenging.[7] More commonly, X-ray Powder Diffraction (XRPD) is used as a rapid, non-destructive fingerprinting technique. It is exceptionally sensitive to the crystalline form (polymorphism), which is a critical quality attribute for any pharmaceutical solid.

• Experimental Protocol (XRPD):

  • Sample Preparation: Gently grind a small amount of the crystalline powder to ensure random orientation of the crystallites.

  • Data Acquisition: Mount the sample in the diffractometer. Acquire the diffraction pattern, typically over a 2θ range of 2° to 40°, using Cu Kα radiation.

  • Data Analysis: Process the data to identify the angular positions (2θ) and intensities of the diffraction peaks.

Characteristic XRPD Peaks for Memantine HCl (Form I)

~6.3° 2θ

~12.5° 2θ

~18.8° 2θ

(Data presented for illustrative purposes based on the dimethyl analogue)[9]

The pattern for 3,5,7-trimethyladamantan-1-amine hydrochloride will be unique to its crystal structure but will likely exhibit sharp peaks indicative of a well-ordered crystalline material.

Infrared (IR) Spectroscopy: Probing Functional Groups

• Expertise & Causality: IR spectroscopy provides confirmation of the functional groups present in the molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of specific chemical bonds. For this compound, the key signatures are those of the ammonium (-NH₃⁺) group and the C-H bonds of the aliphatic cage.

• Experimental Protocol (Attenuated Total Reflectance - ATR-FTIR):

  • Sample Preparation: Place a small amount of the powder directly onto the ATR crystal.

  • Data Acquisition: Collect the spectrum, typically over the range of 4000-400 cm⁻¹.

  • Data Analysis: Identify the characteristic absorption bands and assign them to their corresponding vibrational modes.

• Expected Data & Interpretation:

Wavenumber (cm⁻¹)	Assignment
~2800-3200	N-H stretching vibrations of the R-NH₃⁺ group (broad)
~2850-2960	C-H stretching vibrations of the adamantane cage and methyl groups
~1500-1600	N-H bending vibrations (asymmetric)
~1385	C-H bending (symmetric) of methyl groups
(Assignments are based on standard IR correlation tables and data from similar compounds)[9][10]

Integrated Structural Verification Workflow

Caption: A logical workflow for the integrated structural analysis.

This process ensures that the molecular formula (from MS), the atomic connectivity (from NMR), the functional groups (from IR), and the solid-state form (from XRPD) are all in agreement, providing an exceptionally high degree of confidence in the final structural assignment.

Conclusion

The structural analysis of 3,5,7-trimethyladamantan-1-amine hydrochloride is a multi-faceted process that relies on the synergistic application of modern analytical techniques. By moving beyond simple data collection to an integrated and logical workflow, scientists can achieve an unambiguous and defensible structural assignment. This rigorous characterization is not only fundamental to good science but is an essential requirement in the development and quality control of pharmaceuticals, ensuring the safety and efficacy of medicines that rely on Memantine as an active ingredient.

References

• Google Patents. (2005). Crystal form ii of memantine hydrochloride.

• ResearchGate. (n.d.). The chemical structure of memantine hydrochloride (MEM) Several methods.... Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Memantine. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (n.d.). Overlay of 1 H NMR spectra of memantine hydrochloride from tablets in.... Retrieved from [Link]

• International Journal of Pharma Sciences and Research. (2016). Assay of Memantine Hydrochloride by UV Spectrophotometer. Retrieved from [Link]

• Google Patents. (2006). Polymorphs of memantine hydrochloride.
• Google Patents. (2009). Assay methods for memantine.

• USP-NF. (2016). Memantine Hydrochloride Tablets Revision Bulletin. Retrieved from [Link]

• Rasayan Journal of Chemistry. (2021). Voltammetric and Spectroscopic Studies of Memantine Hydrochloride and its Transition Metal Complexes. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Crystal structure of memantine–carboxyborane. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Memantine Hydrochloride. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). A Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene. PMC. Retrieved from [Link]

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A-1 Technical Guide: 3,5,7-Trimethyladamantan-1-amine Hydrochloride as a Memantine Process-Related Impurity

Abstract

This technical guide provides a comprehensive analysis of 3,5,7-trimethyladamantan-1-amine hydrochloride, a critical process-related impurity in the synthesis of Memantine Hydrochloride. Memantine is an essential therapeutic agent for moderate to severe Alzheimer's disease, and ensuring its purity is paramount for patient safety and drug efficacy. This document delineates the origin of this specific impurity, its official pharmacopeial status, and detailed, field-proven analytical methodologies for its detection and quantification. It is intended for researchers, analytical scientists, and drug development professionals engaged in the quality control and manufacturing of memantine.

Introduction: The Imperative of Impurity Profiling in Memantine Synthesis

Memantine Hydrochloride (1-amino-3,5-dimethyladamantane hydrochloride) is a non-competitive NMDA receptor antagonist that plays a vital role in managing the symptoms of Alzheimer's disease. The control of impurities in active pharmaceutical ingredients (APIs) is a non-negotiable aspect of drug development and manufacturing, mandated by global regulatory bodies to ensure patient safety.[1] Impurities can arise from various sources, including starting materials, intermediates, byproducts of side reactions, or degradation.[1]

Structurally similar impurities are of particular concern as they can be difficult to separate from the API and may possess undesirable pharmacological or toxicological properties.[2] 3,5,7-Trimethyladamantan-1-amine, an over-alkylated analogue of memantine, is a key process-related impurity that can emerge from specific synthetic routes. Its presence in the final API is indicative of inadequate control over starting materials.[2] This guide provides the foundational knowledge and practical methodologies required to control this critical impurity effectively.

Physicochemical Profile of the Impurity

A thorough understanding of the impurity's properties is fundamental to developing effective analytical controls.

Property	Value	Source
IUPAC Name	3,5,7-trimethyladamantan-1-amine;hydrochloride	[3]
Synonyms	Memantine Related Compound H, 1-Amino-3,5,7-trimethyladamantane HCl	[4][5]
CAS Number	15210-60-3	[4]
Molecular Formula	C₁₃H₂₄ClN	[3]
Molecular Weight	229.80 g/mol	[6]
Appearance	White to Off-White Solid	[6]
Solubility	Slightly soluble in DMSO and Methanol	[6]
Structure		PubChem CID: 181729[7]

Origin and Synthetic Pathway Analysis

The presence of 3,5,7-trimethyladamantan-1-amine in memantine is a direct consequence of impurities within the starting materials used in common synthetic routes. The synthesis of memantine often begins with 1,3-dimethyladamantane.[8][9] If this starting material is contaminated with its over-methylated counterpart, 1,3,5-trimethyladamantane, the subsequent amination reaction will inevitably produce 3,5,7-trimethyladamantan-1-amine alongside the desired memantine product.[2]

Causality: The structural similarity and analogous reactivity of 1,3-dimethyladamantane and 1,3,5-trimethyladamantane mean that typical amination reactions (e.g., Ritter reaction or formamidation followed by hydrolysis) will proceed on both substrates, making post-synthesis purification challenging.[2][8] A patent for a process to prepare memantine highlights that using a starting material (1,3-dimethyladamantane) containing 0.05% or less of the 1,3,5-trimethyladamantane impurity is crucial to obtain memantine substantially free of 1-amino-3,5,7-trimethyladamantane.[2]

This underscores a critical control point: the purity of the initial adamantane substrate is the most effective lever to control the final level of this impurity.

Caption: Origin of 3,5,7-Trimethyladamantan-1-amine impurity in Memantine synthesis.

Analytical Control Strategy

A robust analytical strategy relies on pharmacopeial guidance and validated, specific analytical methods. Reference standards are essential for the validation of these methods.[1][10]

Pharmacopeial Status and Reference Standards

3,5,7-Trimethyladamantan-1-amine hydrochloride is recognized as a known memantine impurity by major pharmacopeias. The United States Pharmacopeia (USP) lists it as Memantine Related Compound H .[4] Certified reference standards for this compound are available from USP and other qualified vendors, which are critical for method development, validation, and routine quality control.[3][4] While the USP monograph for Memantine Hydrochloride Tablets specifies limits for other impurities like the memantine lactose adduct, the control of process-related impurities like Compound H is typically addressed in the API monograph and the manufacturer's validated release testing methods.[11] The European Pharmacopoeia (Ph. Eur.) also provides general chapters on the control of impurities, with specific limits often set based on the maximum daily dose of the drug.[12][13]

Recommended Analytical Technique: Gas Chromatography (GC)

Rationale for Selection: Gas chromatography with a flame ionization detector (GC-FID) is the preferred method for separating and quantifying memantine and its volatile, structurally similar impurities.[14] Memantine and its adamantane-based relatives have sufficient volatility for GC analysis, especially after conversion to their free base form.[14] HPLC methods for memantine are challenging due to the molecule's lack of a UV chromophore, often requiring complex derivatization steps for detection.[15][16][17] GC-FID offers a more direct, robust, and sensitive approach for these specific analytes.[14]

Detailed Experimental Protocol: GC-FID Method

This protocol is a representative method based on established principles for the analysis of volatile amines. It must be fully validated by the user for their specific sample matrix and equipment.

Objective: To separate and quantify Memantine from 3,5,7-Trimethyladamantan-1-amine (as their free bases).

1. Preparation of Solutions:

• Diluent: Dichloromethane (DCM), HPLC grade.

• Standard Solution:

  • Accurately weigh ~10 mg of USP Memantine Related Compound H RS into a 100 mL volumetric flask.

  • Accurately weigh ~25 mg of USP Memantine Hydrochloride RS into the same flask.

  • Add 50 mL of 0.1 M Sodium Hydroxide.

  • Add 25 mL of DCM.

  • Shake vigorously for 10 minutes to extract the free bases into the organic layer.

  • Allow layers to separate. Carefully transfer the lower organic (DCM) layer to a clean, dry vial. This is the Standard Solution.

• Sample Solution:

  • Accurately weigh ~25 mg of Memantine Hydrochloride API into a vial.

  • Follow the same extraction procedure as for the Standard Solution. This is the Sample Solution.

2. Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Instrument	Gas Chromatograph with FID	FID provides excellent sensitivity for hydrocarbons and related compounds.[14]
Column	G27 (e.g., DB-5, 5% Phenyl-methylpolysiloxane), 30 m x 0.32 mm, 0.25 µm film	A standard, robust non-polar column providing good separation for adamantane derivatives.[11]
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the analytes.
Detector Temp	300 °C	Prevents condensation and ensures a stable signal.
Oven Program	Initial: 100 °C, hold 2 min. Ramp: 10 °C/min to 250 °C, hold 5 min.	Gradient elution is necessary to separate the slightly different boiling points of memantine and its trimethyl analogue.
Injection Volume	1 µL	Standard volume for capillary GC.
Split Ratio	20:1	Prevents column overloading while maintaining good sensitivity.

3. System Suitability:

• Inject the Standard Solution five times.

• The relative standard deviation (RSD) for the peak area of 3,5,7-trimethyladamantan-1-amine should be ≤ 5.0%.

• The resolution between the memantine and 3,5,7-trimethyladamantan-1-amine peaks should be ≥ 2.0.

4. Calculation:

• Calculate the percentage of 3,5,7-trimethyladamantan-1-amine in the API sample using the standard formula for external standardization, comparing the peak area of the impurity in the sample to that in the standard.

Caption: General workflow for the GC-FID analysis of Memantine impurities.

Conclusion and Recommendations

The control of 3,5,7-trimethyladamantan-1-amine hydrochloride in memantine production is fundamentally a matter of starting material control. Proactive analysis and qualification of the 1,3-dimethyladamantane raw material is the most efficient and robust strategy to prevent the formation of this impurity. The GC-FID method outlined in this guide provides a reliable and specific means for the quantification of this impurity, ensuring that the final API meets the stringent purity requirements for pharmaceutical use. It is imperative that any analytical method be fully validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.

References

• A process for preparing memantine. (n.d.). Google Patents.

• Nguyen, T. L., Le, T. H., & Nguyen, T. H. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16303–16307. Available from: [Link]

• Nguyen, T. L., Le, T. H., & Nguyen, T. H. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ResearchGate. Available from: [Link]

• Synthesis of memantine hydrochloride by direct aminoation of 1-bromo-3,5-dimethyladamantane. (2022). Journal of Military Pharmaco-Medicine. Retrieved January 25, 2026, from [Link]

• 1-Amino-3,5,7-Trimethyl-Adamantane HCl (Memantine EP Impurity B). (n.d.). Axios Research. Retrieved January 25, 2026, from [Link]

• 3,5,7-trimethyl-1-adamantylamine. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

• Memantine Hydrochloride Tablets Revision Bulletin. (2016). USP-NF. Retrieved January 25, 2026, from [Link]

• Zandkarimi, M., Shafaati, A., Foroutan, S. M., & Zarghi, A. (2014). Sensitive and Rapid HPLC Method for Determination of Memantine in Human Plasma Using OPA Derivatization and Fluorescence Detection: Application to Pharmacokinetic Studies. Scientia Pharmaceutica, 82(4), 795–807. Available from: [Link]

• Memantine Impurities. (n.d.). SynZeal. Retrieved January 25, 2026, from [Link]

• Assay methods for memantine. (n.d.). Google Patents.

• Development and Validation of a Simple UV–HPLC Method to Quantify the Memantine Drug Used in Alzheimer's Treatment. (2024). MDPI. Retrieved January 25, 2026, from [Link]

• A Comprehensive Review of Analytical Methodologies for Memantine Hydrochloride. (2024). ResearchGate. Retrieved January 25, 2026, from [Link]

• Impurity Control in the European Pharmacopoeia. (2019). EDQM, Council of Europe. Retrieved January 25, 2026, from [Link]

• Memantine hydrochloride product information. (n.d.). European Medicines Agency. Retrieved January 25, 2026, from [Link]

• Analytical Method Optimisation and Validation for NMDA Receptor Antagonist Memantine Hydrochloride by Using UV-Visible Double Be. (2023). The Academic. Retrieved January 25, 2026, from [Link]

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• 6. Tricyclo[3.3.1.13,7]decan-1-aMine, 3,5,7-triMethyl-, hydrochloride | 15210-60-3 [chemicalbook.com]
• 7. 3,5,7-Trimethyl-1-adamantylamine | C13H23N | CID 181729 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Lipophilicity and Solubility of Trimethylated Adamantanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Adamantane Scaffold and the Significance of Trimethylation

The adamantane moiety, a rigid, tricyclic hydrocarbon, is a privileged scaffold in medicinal chemistry. Its unique cage-like structure imparts a combination of high lipophilicity, metabolic stability, and a three-dimensional framework that can be strategically functionalized to interact with biological targets.[1] The incorporation of the adamantane cage into drug candidates often enhances their ability to cross cellular membranes and the blood-brain barrier, making it a valuable component in the design of therapeutics for a wide range of diseases, from viral infections to neurodegenerative disorders.[2][3]

This guide focuses on a specific derivative, 3,5,7-trimethyl-1-adamantanamine, also known as Memantine EP Impurity B or Memantine Related Compound H.[4] While structurally similar to the Alzheimer's drug Memantine (3,5-dimethyl-1-adamantanamine), the addition of a third methyl group at a bridgehead position significantly influences its physicochemical properties, particularly its lipophilicity and solubility.[4][5] Understanding these characteristics is crucial for researchers developing novel adamantane-based therapeutics, as they directly impact a compound's pharmacokinetic and pharmacodynamic profile.

This technical guide provides a comprehensive analysis of the lipophilicity and solubility of trimethylated adamantanamine, offering both theoretical insights and practical methodologies for their determination. We will explore the structure-property relationships that govern these characteristics and provide detailed protocols for their experimental measurement.

The Interplay of Lipophilicity and Solubility in Adamantane Derivatives

Lipophilicity, the affinity of a molecule for a lipid-rich environment, and solubility, its ability to dissolve in a given solvent, are fundamental properties in drug discovery. For adamantane derivatives, these characteristics are primarily dictated by the interplay between the bulky, nonpolar adamantane cage and the nature of its substituents.

The Adamantane Cage: A Lipophilic Anchor

The adamantane core itself is highly lipophilic due to its saturated hydrocarbon structure.[2] This inherent lipophilicity is a key reason for its use in drug design, as it can help molecules partition into lipid bilayers and cross biological membranes.[2] However, this high lipophilicity can also lead to poor aqueous solubility, which is necessary for a drug to be absorbed and distributed throughout the body.

The Impact of Methylation on Lipophilicity and Solubility

The addition of methyl groups to the adamantane scaffold further increases its lipophilicity. Each methyl group contributes to the overall nonpolar surface area of the molecule, reducing its affinity for water and increasing its affinity for nonpolar environments. This trend is evident when comparing the lipophilicity of amantadine (1-adamantanamine), memantine (3,5-dimethyl-1-adamantanamine), and 3,5,7-trimethyl-1-adamantanamine.

The introduction of an amine group at a bridgehead position provides a site for protonation, which can significantly enhance aqueous solubility, especially in acidic environments. This is why adamantane-based drugs are often formulated as hydrochloride salts.[4] The solubility of trimethylated adamantanamine, therefore, exists in a delicate balance: the high lipophilicity of the trimethylated adamantane cage and the solubilizing potential of the amine group.

The following diagram illustrates the structural relationship and the expected trend in lipophilicity among these key adamantanamine derivatives.

Caption: Increasing methylation on the adamantane scaffold increases lipophilicity.

Quantitative Data: A Comparative Analysis

While experimental data for 3,5,7-trimethyl-1-adamantanamine is not widely available in the literature, we can compile a comparative table using data for closely related compounds and computed values for the target molecule. This comparison highlights the significant impact of methylation on the physicochemical properties of adamantanamines.

Compound Name	Structure	Molecular Formula	logP	Aqueous Solubility (as HCl salt)
Amantadine	1-Adamantanamine	C₁₀H₁₇N	2.44 (experimental)	Freely Soluble
Memantine	3,5-Dimethyl-1-adamantanamine	C₁₂H₂₁N	3.28 (experimental)	Soluble
3,5,7-Trimethyl-1-adamantanamine	3,5,7-Trimethyl-1-adamantanamine	C₁₃H₂₃N	~4.0 (computed XLogP3)[3]	High (qualitative)[4]

Experimental Protocols for Determining Lipophilicity and Solubility

For researchers needing to experimentally verify the lipophilicity and solubility of trimethylated adamantanamine or other novel derivatives, the following protocols, based on established standards, are provided.

Determination of the Partition Coefficient (logP): The Shake-Flask Method (OECD Guideline 107)

The shake-flask method is the gold standard for determining the n-octanol/water partition coefficient.[6]

Principle: A solution of the test substance in a mutually saturated mixture of n-octanol and water is shaken until equilibrium is reached. The concentrations of the substance in the two phases are then determined, and the partition coefficient is calculated as the ratio of the concentration in the n-octanol phase to that in the aqueous phase.

Step-by-Step Protocol:

• Preparation of Solvents:

  • Shake n-octanol with water for 24 hours at the experimental temperature to ensure mutual saturation.

  • Similarly, shake water with n-octanol for 24 hours.

  • Separate the two phases and allow them to stand until clear.

• Preparation of the Test Solution:

  • Prepare a stock solution of 3,5,7-trimethyl-1-adamantanamine in the n-octanol phase. The concentration should be high enough for accurate quantification but low enough to avoid saturation in either phase.

• Partitioning:

  • In a suitable vessel (e.g., a separatory funnel), combine a known volume of the test solution with a known volume of the water phase.

  • Shake the vessel vigorously for a predetermined time (e.g., 1 hour) to ensure equilibrium is reached.

  • Allow the two phases to separate completely. Centrifugation may be used to aid separation.

• Analysis:

  • Carefully withdraw samples from both the n-octanol and water phases.

  • Determine the concentration of the test substance in each phase using a suitable analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation:

  • Calculate the partition coefficient (P) using the formula: P = Coctanol / Cwater

  • The logP is then calculated as the base-10 logarithm of P.

The following diagram outlines the workflow for the shake-flask method.

Caption: Workflow for logP determination using the shake-flask method.

Determination of Aqueous Solubility (OECD Guideline 105)

This method determines the saturation mass concentration of a substance in water at a given temperature.

Principle: A surplus of the test substance is equilibrated with water at a constant temperature. The concentration of the substance in the aqueous solution is then determined by a suitable analytical method.

Step-by-Step Protocol:

• Preparation of the Test System:

  • Add an excess amount of 3,5,7-trimethyl-1-adamantanamine (either as the free base or hydrochloride salt) to a known volume of distilled water in a suitable vessel.

  • Ensure that undissolved solid is present to confirm that a saturated solution is formed.

• Equilibration:

  • Stir the mixture at a constant temperature (e.g., 25 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

  • It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration is no longer increasing).

• Phase Separation:

  • Allow the undissolved solid to settle.

  • Separate the aqueous phase from the solid material by centrifugation or filtration. Ensure that no solid particles are carried over into the sample for analysis.

• Analysis:

  • Determine the concentration of the dissolved substance in the clear aqueous phase using a validated analytical method (e.g., HPLC, UV-Vis spectroscopy).

• Calculation and Reporting:

  • Express the solubility as mass per volume (e.g., mg/L or g/100 mL) or in molar units (mol/L).

  • Report the temperature at which the measurement was performed.

The following diagram illustrates the workflow for determining aqueous solubility.

Sources

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• 3. 3,5,7-Trimethyl-1-adamantylamine | C13H23N | CID 181729 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,5,7-Trimethyladamantan-1-amine hydrochloride | 15210-60-3 | Benchchem [benchchem.com]
• 5. Memantine | C12H21N | CID 4054 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: 3,5,7-Trimethyladamantan-1-amine Hydrochloride as a Reference Standard in High-Performance Liquid Chromatography (HPLC)

Introduction: The Critical Role of Reference Standards in Pharmaceutical Analysis

In the landscape of pharmaceutical development and quality control, the accuracy and reliability of analytical methods are paramount. High-Performance Liquid Chromatography (HPLC) stands as a cornerstone technique for the quantification of active pharmaceutical ingredients (APIs) and their related impurities. The validity of any HPLC method is fundamentally anchored to the quality of the reference standards used. A reference standard is a highly purified and well-characterized compound that serves as a benchmark against which a sample is compared.[1][2] As defined by regulatory bodies like the U.S. Food and Drug Administration (FDA), reference standards must be of the "highest purity that can be obtained through reasonable effort" and thoroughly characterized to ensure their identity, strength, and quality.[1]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 3,5,7-trimethyladamantan-1-amine hydrochloride as a reference standard in HPLC analysis. This compound is structurally related to Memantine, a drug used in the treatment of Alzheimer's disease, and is often utilized as a certified reference material for impurities and related compounds.[3][4][5] We will delve into its physicochemical properties, provide detailed protocols for its use in HPLC, and explain the scientific rationale behind the methodological choices, ensuring a self-validating and robust analytical system.

Physicochemical Properties of 3,5,7-Trimethyladamantan-1-amine Hydrochloride

A thorough understanding of the physicochemical properties of a reference standard is crucial for method development, as it informs decisions on solvent selection, storage conditions, and chromatographic parameters.

Property	Value	Source
Synonyms	(3,5,7-Trimethyl-1-adamantyl)amine hydrochloride, Memantine Related Compound H, 7-Methyl Memantine Hydrochloride	[4][5][6][7]
CAS Number	15210-60-3	[5][6][7][8]
Molecular Formula	C₁₃H₂₃N·HCl	[5][6]
Molecular Weight	229.79 g/mol	[6][8]
Appearance	White to off-white solid/powder	[9]
Melting Point	>300°C	[4][9]
Solubility	Slightly soluble in DMSO and Methanol	[4][9]
Storage Conditions	Hygroscopic, store in a refrigerator under an inert atmosphere.	[4][9]

Workflow for Establishing an HPLC Method Using a Reference Standard

The following diagram illustrates the logical workflow from receiving a reference standard to validating an HPLC method for routine analysis. This process ensures that the analytical method is fit for its intended purpose.

Caption: Workflow for HPLC method establishment using a reference standard.

Experimental Protocol: Isocratic HPLC Method for the Analysis of 3,5,7-Trimethyladamantan-1-amine Hydrochloride

This section provides a detailed, step-by-step protocol for the analysis of 3,5,7-trimethyladamantan-1-amine hydrochloride. The method described is a reversed-phase HPLC method with UV detection, which is a common and robust approach for this type of compound.

Instrumentation and Materials

• HPLC System: An isocratic HPLC system with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Causality: A C18 column is chosen for its versatility and strong retention of non-polar to moderately polar compounds like adamantane derivatives. The long column length and small particle size provide high resolution and efficiency.

• Reference Standard: 3,5,7-Trimethyladamantan-1-amine hydrochloride (Purity ≥98%).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium dihydrogen phosphate (KH₂PO₄) (Analytical grade)

  • Orthophosphoric acid (Analytical grade)

  • Water (HPLC grade)

Preparation of Mobile Phase and Solutions

• Phosphate Buffer (pH 3.2): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.2 with orthophosphoric acid. Filter the buffer through a 0.45 µm membrane filter and degas.

  • Causality: The buffer controls the pH of the mobile phase, which is critical for the ionization state of the amine group in the analyte. A pH of 3.2 ensures that the primary amine is protonated, leading to consistent retention times and good peak shape on a C18 column.

• Mobile Phase: Mix the prepared phosphate buffer (pH 3.2) and acetonitrile in a ratio of 50:50 (v/v).[10] Degas the mobile phase before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 3,5,7-trimethyladamantan-1-amine hydrochloride reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with distilled water.[10]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations in the desired range (e.g., 25-125 µg/mL).[10]

Chromatographic Conditions

The following table summarizes the optimized HPLC conditions.

Parameter	Condition
Mobile Phase	Phosphate Buffer (pH 3.2) : Acetonitrile (50:50, v/v)[10]
Flow Rate	1.0 mL/min[11]
Column Temperature	Ambient
Injection Volume	20 µL
Detection Wavelength	190 nm[10]
Run Time	10 minutes

• Causality: A flow rate of 1.0 mL/min is a standard for a 4.6 mm ID column, providing a good balance between analysis time and efficiency. Detection at a low UV wavelength like 190 nm is necessary as the adamantane structure lacks a strong chromophore.

System Suitability Testing (SST)

Before proceeding with sample analysis, the suitability of the chromatographic system must be verified. This is a critical step to ensure the reliability of the analytical results.[12][13][14]

• Procedure: Inject the working standard solution (e.g., 100 µg/mL) six times.

• Acceptance Criteria: The system is deemed suitable for use if the following criteria are met:

SST Parameter	Acceptance Criteria	Rationale
Repeatability (RSD)	Relative Standard Deviation (RSD) of peak areas ≤ 2.0%	Ensures the precision of the injection and detection system.[15]
Tailing Factor (T)	T ≤ 2.0	Indicates good peak symmetry and the absence of undesirable secondary interactions with the stationary phase.[15]
Theoretical Plates (N)	N > 2000	Demonstrates the efficiency of the column in separating the analyte.
Retention Time (RT)	Consistent RT for all injections	Confirms the stability of the mobile phase flow rate and composition.

Method Validation: A Self-Validating System

A fully validated HPLC method provides a high degree of assurance that it will consistently produce a result that is accurate and precise. The validation should be performed according to the International Council for Harmonisation (ICH) guidelines.[16][17]

Key Validation Parameters

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by the absence of interfering peaks at the retention time of the analyte in a blank injection.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A linear relationship should be established across a range of concentrations (e.g., 5-140 µg/mL) with a correlation coefficient (r²) of ≥ 0.999.[16]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by a recovery study on a sample of known concentration.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-day precision): Precision over a short interval of time with the same analyst and equipment.[16]

  • Intermediate Precision (Inter-day precision): Precision within the same laboratory but on different days, with different analysts, or with different equipment.[16]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Conclusion

The use of a well-characterized reference standard like 3,5,7-trimethyladamantan-1-amine hydrochloride is fundamental to the development and validation of reliable HPLC methods for the quality control of related pharmaceutical products. The protocol detailed in this application note provides a robust and scientifically sound framework for its use. By understanding the causality behind the experimental choices and adhering to rigorous system suitability and method validation protocols, researchers can ensure the generation of high-quality, reproducible, and defensible analytical data.

References

• A Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene. (n.d.). National Institutes of Health. [Link]

• Development and Validation of a Simple UV–HPLC Method to Quantify the Memantine Drug Used in Alzheimer's Treatment. (2024). MDPI. [Link]

• To develop hplc method for the assay of memantine hydrochloride tablets using refractive. (n.d.). Indo American Journal of Pharmaceutical Sciences. [Link]

• STABILITY INDICATING AND COMPARATIVE ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF MEMANTINE HCl BY RP-HPLC AND UV SPECTROPHOTOMETRY. (2021). RASĀYAN Journal of Chemistry. [Link]

• 3,5,7-Trimethyl-1-adamantanamine hydrochloride. (n.d.). ChemBK. [Link]

• Development and Validation of Analytical Method for Estimation of Memantine Hydrochloride. (n.d.). Semantic Scholar. [Link]

• 3,5,7-Trimethyl-1-adamantylamine. (n.d.). PubChem. [Link]

• System Suitability in HPLC Analysis. (n.d.). Pharmaguideline. [Link]

• System suitability in HPLC Analysis. (2021). Pharmaceutical Updates. [Link]

• Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. (2024). Agilent. [Link]

• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. (2025). (n.d.). [Link]

• Reference-Standard Material Qualification. (2009). Pharmaceutical Technology. [Link]

• HPLC Calibration Process Parameters in Terms of System Suitability Test. (2014). Austin Publishing Group. [Link]

• Analytical parameters for system suitability test of HPLC method. (n.d.). ResearchGate. [Link]

• Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. (n.d.). Regulations.gov. [Link]

• Reference Standards, Types, Uses, Preparation & Qualification. (2020). Veeprho. [Link]

• Q2(R2) Validation of Analytical Procedures. (n.d.). FDA. [Link]

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• 3. 3,5,7-Trimethyladamantan-1-amine hydrochloride | 15210-60-3 | Benchchem [benchchem.com]
• 4. 3,5,7-trimethyladamantan-1-amine,hydrochloride , 97% , 15210-60-3 - CookeChem [cookechem.com]
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• 7. (3,5,7-trimethyl-1-adamantyl)amine hydrochloride | 15210-60-3 [sigmaaldrich.com]
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• 17. agilent.com [agilent.com]

Application Notes and Protocols for Cell Culture Assays Involving 3,5,7-Trimethyladamantan-1-amine Hydrochloride (Memantine)

Introduction: Understanding the Therapeutic Potential of Memantine in a Dish

3,5,7-Trimethyladamantan-1-amine hydrochloride, more commonly known as Memantine, is a well-established pharmaceutical agent primarily recognized for its therapeutic role in managing moderate-to-severe Alzheimer's disease.[1][2] Its clinical efficacy stems from a unique mechanism of action as a moderate-affinity, uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist.[1] In the complex neurodegenerative landscape of diseases like Alzheimer's, excessive glutamatergic stimulation of NMDA receptors leads to a pathological influx of calcium ions, initiating a cascade of neurotoxic events, a phenomenon termed "excitotoxicity." Memantine's genius lies in its ability to preferentially block the excessive, pathological activation of NMDA receptors while sparing the normal, physiological receptor activity essential for learning and memory.[1] This selective action mitigates the neurotoxic cascade without inducing the severe side effects associated with high-affinity NMDA receptor antagonists.[1]

For researchers in neuropharmacology and drug development, harnessing Memantine in cell culture assays provides a powerful tool to dissect the mechanisms of neuroprotection and to screen for novel therapeutic agents. This guide offers a detailed exploration of key in vitro assays involving Memantine, moving beyond simple step-by-step instructions to provide the scientific rationale behind the experimental design.

Mechanism of Action: A Closer Look at Memantine's Interaction with the NMDA Receptor

The NMDA receptor is a ligand-gated ion channel that plays a crucial role in synaptic plasticity. Under normal physiological conditions, the channel is blocked by magnesium ions (Mg²⁺) at resting membrane potential. Upon depolarization and binding of glutamate and a co-agonist (glycine or D-serine), the Mg²⁺ block is relieved, allowing calcium (Ca²⁺) influx.

In pathological states characterized by excessive glutamate release, the persistent activation of NMDA receptors leads to a sustained and damaging influx of Ca²⁺. This overload triggers a number of deleterious downstream events, including mitochondrial dysfunction, production of reactive oxygen species (ROS), and activation of apoptotic pathways, ultimately leading to neuronal cell death.

Memantine, as an uncompetitive antagonist, only binds to the NMDA receptor channel when it is open. Its moderate affinity and fast on/off kinetics allow it to effectively block the sustained, pathological channel openings while readily dissociating during the transient openings associated with normal synaptic transmission. This voltage-dependent and state-dependent inhibition is the key to its favorable therapeutic window.[1]

Signaling Pathway: NMDA Receptor-Mediated Excitotoxicity and the Protective Role of Memantine

Caption: NMDA receptor pathway in excitotoxicity and Memantine's neuroprotective action.

Preparing Memantine Hydrochloride for Cell Culture Applications

The hydrochloride salt of Memantine is generally used for in vitro studies due to its solubility in aqueous solutions.

Solvent	Solubility	Notes
Water	~1 mg/mL	Yields a clear, colorless solution.
PBS (pH 7.2)	~10 mg/mL	Aqueous solutions are not recommended for storage beyond one day.[3]
Ethanol	~20 mg/mL	For preparing concentrated stock solutions.[3]
DMSO	~10 mg/mL	For preparing concentrated stock solutions.[3]

Protocol for Preparing a 10 mM Memantine Stock Solution in DMSO:

• Materials: 3,5,7-Trimethyladamantan-1-amine hydrochloride (Memantine HCl, MW: 215.76 g/mol for the free base, but use the MW of the HCl salt if provided by the supplier), sterile DMSO, sterile microcentrifuge tubes.

• Calculation: To make a 10 mM stock solution, weigh out 2.16 mg of Memantine HCl and dissolve it in 1 mL of sterile DMSO. Adjust the weight based on the molecular weight of the specific salt you are using.

• Procedure:

  • Aseptically weigh the required amount of Memantine HCl powder.

  • Transfer the powder to a sterile microcentrifuge tube.

  • Add the calculated volume of sterile DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C.

Important Considerations:

• When diluting the DMSO stock into your cell culture medium, ensure the final concentration of DMSO is non-toxic to your cells (typically ≤ 0.1%).

• Aqueous solutions of Memantine HCl should be prepared fresh for each experiment.[3]

Application 1: Assessing the Neuroprotective Effects of Memantine Against Excitotoxicity

This application note describes a typical workflow to evaluate the neuroprotective capacity of Memantine against NMDA-induced excitotoxicity in primary neuronal cultures.

Experimental Workflow: Neuroprotection Assay

Caption: Workflow for a neuroprotection assay with Memantine.

Protocol: Neuroprotection Assay in Primary Hippocampal Neurons

This protocol is adapted from studies demonstrating Memantine's neuroprotective effects against NMDA-induced toxicity.[4]

Materials:

• Primary hippocampal neurons cultured for 12-13 days.

• Neurobasal medium supplemented with B27 and GlutaMAX.

• Memantine hydrochloride stock solution (10 mM in DMSO).

• N-methyl-D-aspartate (NMDA) stock solution (1 mM in sterile water).

• Lactate Dehydrogenase (LDH) cytotoxicity assay kit.

• 96-well cell culture plates.

Procedure:

• Cell Plating: Plate primary hippocampal neurons in 96-well plates at a suitable density and culture for 12-13 days to allow for mature synaptic connections to form.[4]

• Pre-treatment with Memantine:

  • Prepare working solutions of Memantine in culture medium at various concentrations (e.g., 1 µM, 10 µM, 50 µM).

  • Carefully remove the old medium from the wells and replace it with the Memantine-containing medium. Include a vehicle control (medium with the same concentration of DMSO as the highest Memantine concentration).

  • Incubate the cells for 24 hours at 37°C in a humidified incubator with 5% CO₂.[4]

• Induction of Excitotoxicity:

  • Prepare a solution of NMDA in culture medium at the desired final concentration (e.g., 10 µM).[4]

  • For the co-treatment condition, add the NMDA solution directly to the wells already containing Memantine.

  • Include a control group of cells that are not treated with NMDA.

  • Incubate for an additional 24 hours.[4]

• Assessment of Cell Viability (LDH Assay):

  • At the end of the incubation period, assess cell death by measuring the release of lactate dehydrogenase (LDH) into the culture medium.

  • Follow the manufacturer's instructions for the LDH cytotoxicity assay kit.[5]

  • Briefly, this involves transferring a small aliquot of the culture supernatant to a new 96-well plate, adding the LDH reaction mixture, incubating, and then measuring the absorbance at the recommended wavelength.

• Data Analysis:

  • Calculate the percentage of cytotoxicity for each condition relative to a positive control (cells lysed to release maximum LDH).

  • Compare the cytotoxicity in the NMDA-treated group with the groups co-treated with Memantine to determine the neuroprotective effect.

Application 2: Quantifying Memantine's Effect on Mitochondrial Health

Mitochondrial dysfunction is a central event in excitotoxic neuronal death. Assessing mitochondrial membrane potential (ΔΨm) is a reliable method to evaluate the protective effects of Memantine on mitochondrial integrity.

Protocol: Measurement of Mitochondrial Membrane Potential using TMRM

Tetramethylrhodamine, methyl ester (TMRM) is a cell-permeant, cationic fluorescent dye that accumulates in mitochondria in a membrane potential-dependent manner. A decrease in ΔΨm results in a decrease in TMRM fluorescence.

Materials:

• Neuronal cells cultured on glass-bottom dishes or 96-well black-walled imaging plates.

• TMRM stock solution (e.g., 10 mM in DMSO).

• Carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone (FCCP) - a mitochondrial uncoupler used as a positive control for depolarization.

• Tyrode's buffer or other suitable imaging buffer.

• Fluorescence microscope or plate reader with appropriate filters for TMRM (Ex/Em ~549/575 nm).

Procedure:

• Cell Treatment: Treat neuronal cells with Memantine and/or an excitotoxic agent as described in the neuroprotection assay protocol.

• TMRM Loading:

  • Prepare a working solution of TMRM in pre-warmed imaging buffer at a low nanomolar concentration (e.g., 20 nM). The optimal concentration should be determined empirically for your cell type.

  • Wash the cells once with the imaging buffer.

  • Incubate the cells with the TMRM working solution for 30-45 minutes at 37°C, protected from light.

• Imaging:

  • After incubation, wash the cells to remove the excess dye.

  • Acquire fluorescent images using a microscope or measure the fluorescence intensity using a plate reader.

• Positive Control: To confirm that the TMRM signal is dependent on ΔΨm, treat a set of control cells with FCCP (e.g., 10 µM) to induce mitochondrial depolarization and observe the loss of TMRM fluorescence.

• Data Analysis: Quantify the mean fluorescence intensity per cell or per well. Compare the TMRM fluorescence in Memantine-treated cells to that in cells subjected to the excitotoxic insult alone. An attenuation of the decrease in TMRM fluorescence in the presence of Memantine indicates a protective effect on mitochondrial membrane potential.

Application 3: Monitoring Intracellular Calcium Dynamics in Response to Memantine

Given that Memantine's primary mechanism involves the modulation of Ca²⁺ influx through NMDA receptors, directly measuring intracellular calcium concentration ([Ca²⁺]i) provides a direct readout of its activity.

Protocol: Intracellular Calcium Imaging using Fura-2 AM

Fura-2 AM is a ratiometric fluorescent indicator for Ca²⁺. Upon binding to Ca²⁺, its excitation maximum shifts from ~380 nm to ~340 nm, while its emission remains at ~510 nm. The ratio of fluorescence emission at these two excitation wavelengths provides a quantitative measure of [Ca²⁺]i, which is independent of dye concentration and loading efficiency.[6][7]

Materials:

• Neuronal cells cultured on glass coverslips.

• Fura-2 AM stock solution (e.g., 1 mM in dry DMSO).[6]

• Pluronic F-127 (optional, to aid in dye loading).

• Physiological salt solution (e.g., Hanks' Balanced Salt Solution, HBSS) with and without Ca²⁺.

• Fluorescence imaging system equipped with a light source capable of alternating excitation at 340 nm and 380 nm, and a detector for emission at ~510 nm.

Procedure:

• Dye Loading:

  • Prepare a loading solution containing Fura-2 AM (e.g., 1-5 µM) in a physiological salt solution.[8] The addition of a small amount of Pluronic F-127 can improve dye solubility and loading.

  • Incubate the cells with the loading solution for 30-60 minutes at room temperature or 37°C in the dark.[6][8]

• De-esterification: After loading, wash the cells and incubate them in fresh dye-free medium for at least 30 minutes to allow for the complete de-esterification of the AM ester by intracellular esterases.

• Calcium Imaging:

  • Mount the coverslip with the loaded cells onto the stage of the fluorescence microscope in a perfusion chamber.

  • Perfuse the cells with a physiological salt solution and establish a stable baseline fluorescence ratio (F340/F380).

  • To stimulate an increase in [Ca²⁺]i, perfuse the cells with a solution containing NMDA.

  • To test the effect of Memantine, pre-incubate the cells with Memantine before NMDA stimulation or co-apply Memantine with NMDA.

• Data Analysis:

  • Record the fluorescence intensity at 340 nm and 380 nm excitation over time.

  • Calculate the F340/F380 ratio. An increase in this ratio corresponds to an increase in [Ca²⁺]i.

  • Compare the magnitude and duration of the NMDA-induced calcium increase in the presence and absence of Memantine. A reduction in the calcium response demonstrates the inhibitory effect of Memantine on NMDA receptor activity.

Conclusion: A Versatile Tool for Neuroprotection Research

3,5,7-Trimethyladamantan-1-amine hydrochloride (Memantine) is more than just a therapeutic agent; it is an invaluable research tool for investigating the molecular mechanisms of neurodegeneration and for the preclinical evaluation of novel neuroprotective compounds. The assays detailed in this guide provide a robust framework for characterizing the in vitro effects of Memantine and other NMDA receptor modulators. By understanding the principles behind these assays and executing them with precision, researchers can gain significant insights into the complex interplay of excitotoxicity, mitochondrial function, and neuronal survival.

References

• Promega. (2024). CytoTox 96® Non-Radioactive Cytotoxicity Assay. Protocols.io. Retrieved from [Link]

• Kravenska, Y., Lopatynska, L., & Kostyukov, A. (2023). Memantine protects the cultured rat hippocampal neurons treated by NMDA and amyloid β1–42. Frontiers in Neuroscience, 17, 1269664. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of memantine and its hydrochloric acid salt form.

• Barreto-Chang, O. L., & Dolmetsch, R. E. (2009). Calcium Imaging of Cortical Neurons using Fura-2 AM. Journal of Visualized Experiments, (23), 1067. Retrieved from [Link]

• Nicholls, D. G. (2012). Determination of Mitochondrial Membrane Potential and Reactive Oxygen Species in Live Rat Cortical Neurons. Journal of Visualized Experiments, (67), e4304. Retrieved from [Link]

• Rao, D. S., et al. (2010). A Validated Stability-indicating Reverse Phase HPLC Assay Method for the Determination of Memantine Hydrochloride Drug Substance with UV-Detection Using Precolumn Derivatization Technique. Journal of Young Pharmacists, 2(3), 284–290. Retrieved from [Link]

• Glasgow, N. G., et al. (2024). State-specific inhibition of NMDA receptors by memantine depends on intracellular calcium and provides insights into NMDAR channel blocker tolerability. bioRxiv. Retrieved from [Link]

• Vu, B. D., et al. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16275–16279. Retrieved from [Link]

• Hernandez, C. M., et al. (2023). Memantine has a nicotinic neuroprotective pathway in acute hippocampal slices after an NMDA insult. Frontiers in Pharmacology, 14, 1121098. Retrieved from [Link]

• ResearchGate. (2013). How to do mitochondrial membrane potential?. Retrieved from [Link]

• JoVE. (2022). Calcium Imaging Of Cortical Neurons Using Fura-2 AM l Protocol Preview. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of solubility of memantine hydrochloride in different.... Retrieved from [Link]

• ResearchGate. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. Retrieved from [Link]

• Legutko, B. (2016). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. Current Protocols in Toxicology, 67(1), 2.27.1–2.27.13. Retrieved from [Link]

• ResearchGate. (n.d.). Fura-2 AM calcium imaging. TDA induces an increase of intracellular Ca.... Retrieved from [Link]

• Lipton, S. A. (2007). Paradigm shift in neuroprotection by NMDA receptor blockade: memantine and beyond. Nature Reviews Drug Discovery, 6(3), 219–231. Retrieved from [Link]

• Wu, C. Y., et al. (2013). Novel Neuroprotective Mechanisms of Memantine: Increase in Neurotrophic Factor Release from Astroglia and Anti-Inflammation by Preventing Microglial Over-Activation. Neuropsychopharmacology, 38(6), 1069–1080. Retrieved from [Link]

• FDA. (2004). Clinical Pharmacology Biopharmaceutics Review(s) - CPY Document. Retrieved from [Link]

• BrainVTA. (n.d.). Calcium imaging protocol. Retrieved from [Link]

• G-Biosciences. (n.d.). TMRE Mitochondrial Membrane Potential Assay. Retrieved from [Link]

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Application Notes and Protocols for the Quantification of 3,5,7-Trimethyladamantan-1-amine Hydrochloride in Biological Samples

Introduction

3,5,7-Trimethyladamantan-1-amine hydrochloride, commonly known as memantine hydrochloride, is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist.[1][2] It is primarily used in the treatment of moderate to severe dementia of the Alzheimer's type.[3] Accurate quantification of memantine in biological matrices such as plasma, urine, and tissue is crucial for pharmacokinetic, toxicokinetic, and bioequivalence studies during drug development and therapeutic drug monitoring.[3][4] This document provides a comprehensive guide to the analytical techniques for the robust and reliable quantification of memantine in biological samples, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS) as the gold standard methodology.

Memantine's physicochemical properties, including its high lipophilicity and basic nature, present unique challenges for bioanalysis. The molecule's structure consists of a bulky, cage-like adamantane core with a primary amine group.[5][6] This structure necessitates careful optimization of sample preparation and chromatographic conditions to achieve adequate retention, separation, and detection.

This guide is intended for researchers, scientists, and drug development professionals. It will delve into the rationale behind experimental choices, provide detailed, step-by-step protocols for sample preparation and LC-MS/MS analysis, and adhere to the principles of bioanalytical method validation as outlined by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[7][8][9]

Method Selection: Why LC-MS/MS is the Preferred Technique

While other techniques like gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) with UV or fluorescence detection have been reported for memantine analysis, LC-MS/MS offers unparalleled sensitivity, selectivity, and specificity.[1][2][10]

• Sensitivity: LC-MS/MS can achieve lower limits of quantification (LLOQ) in the picogram per milliliter (pg/mL) range, which is essential for characterizing the pharmacokinetics of memantine, especially at later time points.[1]

• Selectivity and Specificity: The use of multiple reaction monitoring (MRM) in tandem mass spectrometry provides high selectivity, minimizing interference from endogenous matrix components and other co-administered drugs.[11]

• Versatility: LC-MS/MS methods can be readily adapted for various biological matrices.

GC-MS methods often require derivatization to improve the volatility and chromatographic behavior of memantine, which can add complexity and variability to the workflow.[12] HPLC with UV detection lacks the sensitivity required for typical in-vivo concentrations of memantine, as the molecule does not possess a strong chromophore.[10] Fluorescence detection, while more sensitive than UV, may also require derivatization.

Bioanalytical Workflow for Memantine Quantification

The overall workflow for the quantification of memantine in biological samples can be broken down into three key stages: sample preparation, chromatographic separation and mass spectrometric detection, and data analysis and validation.

Caption: Overall bioanalytical workflow for memantine quantification.

PART 1: Sample Preparation Protocols

The primary goal of sample preparation is to extract memantine from the complex biological matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection. The choice of extraction technique depends on the matrix, the required LLOQ, and laboratory resources.

Internal Standard Selection

An appropriate internal standard (IS) is critical for accurate and precise quantification. The IS should have similar physicochemical properties to the analyte and behave similarly during extraction and ionization. For memantine, a stable isotope-labeled (SIL) analogue, such as Memantine-d6, is the ideal choice as it co-elutes with the analyte and corrects for matrix effects and variability in instrument response.[1] If a SIL-IS is unavailable, a structurally similar compound like amantadine can be used.[3][4]

Liquid-Liquid Extraction (LLE) Protocol for Plasma Samples

LLE is a robust and widely used technique for extracting memantine from plasma.[1][3] It relies on the partitioning of the analyte between an aqueous sample and an immiscible organic solvent. The basic pH of the sample is adjusted to ensure memantine is in its free base form, which is more soluble in organic solvents.

Protocol:

• Aliquot Plasma: Pipette 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a clean microcentrifuge tube.

• Spike Internal Standard: Add 50 µL of the internal standard working solution (e.g., 25 ng/mL Memantine-d6 in methanol).

• Alkalinize: Add 100 µL of 10 mM sodium hydroxide solution to each tube and vortex briefly.[1] This step neutralizes the hydrochloride salt and deprotonates the amine group of memantine, increasing its extractability into an organic solvent.

• Add Extraction Solvent: Add 3 mL of an organic solvent mixture (e.g., diethyl ether:n-hexane, 70:30 v/v).[1] This solvent combination provides good recovery for the lipophilic memantine.

• Vortex: Vortex the tubes for 10 minutes to ensure thorough mixing and efficient extraction.

• Centrifuge: Centrifuge the samples at 4000 rpm for 5 minutes at ambient temperature to separate the aqueous and organic layers.[1]

• Transfer Supernatant: Carefully transfer the upper organic layer to a clean tube. A dry-ice/acetone bath can be used to freeze the aqueous layer, facilitating the transfer of the supernatant.

• Evaporate to Dryness: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 80:20:0.1, v/v/v methanol:water:formic acid) and vortex to dissolve.[11]

• Transfer to Autosampler Vial: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Plasma Samples

SPE can offer cleaner extracts and higher throughput compared to LLE.[4] Mixed-mode cation exchange (MCX) cartridges are particularly effective for extracting basic compounds like memantine.

Protocol:

• Aliquot Plasma: Pipette 500 µL of plasma sample, calibration standard, or QC sample into a clean tube.

• Spike Internal Standard: Add 50 µL of the internal standard working solution (e.g., 300 ng/mL amantadine in water).

• Acidify: Add 200 µL of 4.3% v/v hydrochloric acid solution and vortex.[4] Acidification ensures that the amine group of memantine is protonated for retention on the cation exchange sorbent.

• Condition SPE Cartridge: Condition an MCX cartridge (e.g., 30 mg/1 cc) with 1 mL of methanol followed by 1 mL of deionized water.[4]

• Load Sample: Load the pre-treated sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 4.3% v/v hydrochloric acid solution followed by 1 mL of methanol to remove interfering substances.[4]

• Elute: Elute the analyte and internal standard with two 1 mL aliquots of 5% v/v liquor ammonia solution in methanol.[4] The basic elution solvent neutralizes the protonated amine, releasing it from the sorbent.

• Evaporate to Dryness: Evaporate the eluate to dryness at 50°C under a stream of nitrogen.

• Reconstitute: Reconstitute the residue in 500 µL of the mobile phase.

• Transfer to Autosampler Vial: Transfer the reconstituted sample to an autosampler vial for analysis.

PART 2: LC-MS/MS Instrumentation and Method Parameters

The following table summarizes typical LC-MS/MS parameters for the analysis of memantine. These parameters should be optimized for the specific instrument being used.

Parameter	Recommended Conditions	Rationale
Liquid Chromatography
Column	C18 reverse-phase (e.g., Zorbax SB-C18, 4.6 x 75 mm, 3.5 µm)[1]	Provides good retention and peak shape for the hydrophobic adamantane structure.
Mobile Phase	A: 0.1% Formic acid in water; B: Methanol or Acetonitrile	The acidic mobile phase promotes ionization in positive ESI mode. The organic modifier elutes the analyte.
Gradient	A typical gradient would start with a high percentage of aqueous phase and ramp up the organic phase to elute memantine.	Gradient elution is often necessary to separate memantine from early-eluting matrix components.
Flow Rate	0.5 - 1.0 mL/min	A balance between analysis time and chromatographic efficiency.
Column Temperature	30 - 40 °C	Improves peak shape and reduces viscosity.
Injection Volume	5 - 10 µL	Dependent on the sensitivity of the mass spectrometer.
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)	The primary amine group of memantine is readily protonated.
Monitored Transitions	Memantine: m/z 180.0 -> 163.0[4]; Memantine-d6: m/z 186.0 -> 169.0 (example); Amantadine (IS): m/z 152.0 -> 135.1[4]	These transitions are specific and provide good signal intensity. The transition for memantine corresponds to the loss of an ammonia group.
Dwell Time	100 - 200 ms	Sufficient time to acquire an adequate number of data points across the chromatographic peak.
Collision Energy	Optimized for the specific instrument and transition.	Should be optimized to maximize the production of the product ion.
Source Parameters	Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).	Crucial for efficient desolvation and ionization.

PART 3: Method Validation

A bioanalytical method must be rigorously validated to ensure its reliability for its intended application.[8][9] The validation should be performed in accordance with regulatory guidelines from the FDA and EMA.[7][13]

Caption: Key parameters for bioanalytical method validation.

Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria (EMA/FDA)[13][14]
Selectivity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix from at least six different sources.
Calibration Curve	The relationship between the instrument response and the known concentration of the analyte.	A minimum of six non-zero standards. The correlation coefficient (r²) should be ≥ 0.99. Back-calculated concentrations should be within ±15% of the nominal value (±20% at LLOQ).
Lower Limit of Quantification (LLOQ)	The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 5. Accuracy within 80-120% and precision ≤ 20%.
Accuracy	The closeness of the determined value to the nominal concentration.	The mean concentration should be within ±15% of the nominal value for QC samples (±20% at LLOQ).[14]
Precision	The closeness of repeated measurements. Expressed as the coefficient of variation (CV).	The CV should not exceed 15% for QC samples (20% at LLOQ) for both intra- and inter-day precision.[14]
Recovery	The efficiency of the extraction process.	Should be consistent, precise, and reproducible, but does not need to be 100%.
Matrix Effect	The suppression or enhancement of ionization of the analyte by co-eluting matrix components.	The CV of the IS-normalized matrix factor should be ≤ 15%.
Stability	The chemical stability of the analyte in the biological matrix under different storage and processing conditions.	Analyte concentrations should be within ±15% of the nominal concentration after storage under specified conditions (e.g., freeze-thaw, short-term bench-top, long-term storage).

Conclusion

The LC-MS/MS method detailed in these application notes provides a robust and reliable approach for the quantification of 3,5,7-trimethyladamantan-1-amine hydrochloride in biological samples. The combination of a well-optimized sample preparation protocol and sensitive and selective LC-MS/MS detection ensures high-quality data suitable for regulatory submissions. Adherence to the principles of bioanalytical method validation is paramount to guarantee the integrity and validity of the generated results.

References

• WO2009010806A1 - Assay methods for memantine - Google P

• PDR, S., P, S., G, S., & M, S. (2012). Bioanalytical Method Development and Validation of Memantine in Human Plasma by High Performance Liquid Chromatography with Tandem Mass Spectrometry: Application to Bioequivalence Study. Journal of Bioequivalence & Bioavailability, 4(3). [Link]

• Dubey, S. K., Kumar, A., Singh, A. K., & Singh, V. K. (2011). A Quantitative Analysis of Memantine in Human Plasma Using Ultra Performance Liquid Chromatography/Tandem Mass Spectrometry. American Journal of Analytical Chemistry, 2(9), 1064-1073. [Link]

• Zarghi, A., Shafaati, A., Foroutan, S. M., & Khoddam, A. (2009). Determination of memantine in human plasma by liquid chromatography-electrospray tandem mass spectrometry: Application to a bioequivalence study. Journal of Chromatography B, 877(22), 2128-2132. [Link]

• Karthikeyan, S., et al. (2013). An LC-MS/MS method for the quantification of memantine in human plasma. International Journal of Pharmacy and Biological Sciences, 3(2), 343-354. [Link]

• Baranowska, I., & Markowski, P. (2024). Development and Validation of a Simple UV–HPLC Method to Quantify the Memantine Drug Used in Alzheimer's Treatment. Molecules, 29(17), 4051. [Link]

• Darwish, I. A., et al. (2012). A Validated Time of Flight Mass Spectrometry for Quantitative Determination of Amantadine Hydrochloride and Memantine Hydrochloride in Their Drug Substances and Products. Journal of Analytical & Bioanalytical Techniques, 3(6). [Link]

• Jadhav, A. S., et al. (2016). Development and Validation of Stability-Indicating GC-FID Method for the Quantitation of Memantine Hydrochloride and Its Nonchromophoric Impurities in Bulk and Pharmaceutical Dosages. Journal of Chromatographic Science, 54(4), 544-551. [Link]

• Pan, R. N., et al. (2010). Determination of Memantine in Human Plasma by LC–MS–MS: Application to a Pharmacokinetic Study. Chromatographia, 71(1-2), 115-120. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Kumar, S. S., et al. (2014). Highly Sensitive LC-MS/MS Method for Determination of Memantine in Rat Plasma: Application to Pharmacokinetic Studies in Rats. Indian Journal of Pharmaceutical Education and Research, 48(4), 57-65. [Link]

• ResearchGate. (n.d.). Bioanalytical Method Development and Validation of Memantine in Human Plasma by High Performance Liquid Chromatography with Tandem Mass Spectrometry: Application to Bioequivalence Study. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis: Guidance for Industry. [Link]

• ResolveMass Laboratories Inc. (n.d.). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Semantic Scholar. (n.d.). Bioanalytical Method Development and Validation of Memantine in Human Plasma by High Performance Liquid Chromatography with Tandem Mass Spectrometry: Application to Bioequivalence Study. [Link]

• European Medicines Agency. (2023). ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• PubChem. (n.d.). 3,5,7-Trimethyl-1-adamantylamine. [Link]

• KCAS. (n.d.). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• Baranowska, I., & Markowski, P. (2024). Development and Validation of a Simple UV–HPLC Method to Quantify the Memantine Drug Used in Alzheimer's Treatment. Molecules, 29(17), 4051. [Link]

• European Medicines Agency. (2022). ICH M10 on bioanalytical method validation. [Link]

• U.S. Food and Drug Administration. (2020, July 6). Bioanalytical Method Validation: History, Process, and Regulatory Perspectives. [Link]

• Slideshare. (n.d.). USFDA guidelines for bioanalytical method validation. [Link]

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Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges of 3,5,7-Trimethyladamantan-1-amine hydrochloride

Welcome to the technical support center for 3,5,7-Trimethyladamantan-1-amine hydrochloride (TMAH). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the solubility challenges often encountered with this compound in aqueous solutions. As a structural analog of Memantine, TMAH is of significant interest in neuroscience and antiviral research.[1] However, its bulky and lipophilic adamantane cage presents unique dissolution hurdles.

This resource is structured to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: Addressing Immediate Solubility Issues

This section is formatted in a direct question-and-answer style to address the most common and pressing issues faced during experimentation.

Q1: I've added 3,5,7-Trimethyladamantan-1-amine hydrochloride to water/buffer and it's not dissolving, even with vigorous stirring and sonication. What's happening and what should I do first?

A1: Initial Steps and Understanding the Problem

The primary challenge with TMAH is its significant lipophilicity due to the trimethylated adamantane structure. While the hydrochloride salt form is intended to enhance aqueous solubility compared to the free base, it can still be problematic, especially at higher concentrations.[1]

Immediate Troubleshooting Steps:

• Verify Compound Identity and Purity: Ensure you are using the hydrochloride salt, not the free base, which has significantly lower water solubility.[1] The molecular weight should be approximately 229.79 g/mol .[2]

• Gentle Heating: Carefully warm the solution to 37-40°C. This can increase the dissolution rate, but avoid excessive heat to prevent potential degradation.[3]

• pH Assessment: Measure the pH of your solution. The solubility of amine hydrochlorides is highly pH-dependent.[4][5] A suboptimal pH is a very common cause of poor solubility.

If these initial steps do not yield a clear solution, a more systematic approach is required.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the handling and formulation of 3,5,7-Trimethyladamantan-1-amine hydrochloride.

General Properties

Q2: What are the key physicochemical properties of 3,5,7-Trimethyladamantan-1-amine hydrochloride?

A2: Understanding these properties is fundamental to troubleshooting solubility.

Property	Value	Source
Molecular Formula	C₁₃H₂₄ClN	[2]
Molecular Weight	229.79 g/mol	[2]
Appearance	White to Off-White Solid	[6]
Predicted pKa (of the conjugate acid)	~10.81	[1]
Melting Point	>300°C	[6]
Known Solubilities	Slightly soluble in DMSO and Methanol	[6]

Note: The aqueous solubility of TMAH is not widely reported in literature, necessitating empirical determination for specific experimental conditions.

pH Adjustment

Q3: How does pH affect the solubility of 3,5,7-Trimethyladamantan-1-amine hydrochloride and what is the optimal pH range for dissolution?

A3: The solubility of TMAH is critically dependent on pH due to the equilibrium between its ionized (protonated) and non-ionized (free base) forms. The predicted pKa of the conjugate acid is approximately 10.81.[1]

• Below the pKa: The amine group is predominantly protonated (R-NH₃⁺), forming the more water-soluble hydrochloride salt.

• Above the pKa: The amine group is deprotonated, forming the less soluble free base (R-NH₂).

Therefore, to maximize aqueous solubility, the pH of the solution should be maintained well below the pKa. A pH range of 4 to 6 is generally a good starting point.

Experimental Protocol: pH Adjustment for Enhanced Solubility

• Prepare a slurry of the desired concentration of TMAH in your aqueous vehicle (e.g., purified water, saline, or buffer).

• While stirring, slowly add a dilute acidic solution (e.g., 0.1 M HCl) dropwise.

• Monitor the pH continuously with a calibrated pH meter.

• Continue adding the acid until the compound fully dissolves. Record the final pH.

• Caution: Avoid overly acidic conditions (pH < 3) unless required by the experimental design, as it may affect the stability of other components or the biological system under investigation.

Caption: Effect of pH on the ionization state and solubility of TMAH.

Co-solvents and Excipients

Q4: Can I use co-solvents to improve the solubility of 3,5,7-Trimethyladamantan-1-amine hydrochloride? If so, which ones are recommended?

A4: Yes, co-solvents can be an effective strategy. They work by reducing the polarity of the aqueous medium, which can better accommodate the lipophilic adamantane moiety of TMAH.

Recommended Co-solvents:

• Ethanol: Generally well-tolerated in many biological systems.

• Propylene Glycol (PG): A common pharmaceutical excipient.

• Polyethylene Glycol (PEG), especially PEG 300 or 400: Low molecular weight PEGs are effective solubilizers.

• Dimethyl Sulfoxide (DMSO): A powerful solvent, but its use in biological systems should be carefully considered due to potential toxicity.

Experimental Workflow: Co-solvent Screening

• Prepare stock solutions of TMAH in each of the chosen co-solvents (e.g., 10 mg/mL).

• In separate vials, prepare a series of aqueous solutions with increasing concentrations of the co-solvent (e.g., 5%, 10%, 20% v/v).

• Add the TMAH stock solution to the co-solvent/water mixtures to achieve the desired final concentration.

• Observe for precipitation. The lowest concentration of co-solvent that maintains a clear solution is the optimal choice.

Caption: Workflow for using co-solvents to enhance TMAH solubility.

Q5: Are there other excipients like surfactants or cyclodextrins that can help with solubility?

A5: Yes, these are advanced but highly effective methods.

• Surfactants: These molecules form micelles that can encapsulate the hydrophobic TMAH, increasing its apparent solubility in water.[7] Non-ionic surfactants like Polysorbate 80 (Tween® 80) or Cremophor® EL are often preferred for their biocompatibility.[7]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[8][9] They can form inclusion complexes with TMAH, effectively shielding the lipophilic part of the molecule from the aqueous environment.[10][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with good solubility and safety profile.

Data Summary: Solubility Enhancement Strategies

Method	Principle	Advantages	Considerations
pH Adjustment	Increases the proportion of the ionized, more soluble form.	Simple, effective for ionizable compounds.	May not be suitable for all biological assays; potential for pH-induced degradation.
Co-solvents	Reduces the polarity of the solvent system.	Straightforward to implement.	Potential for co-solvent toxicity in biological systems; may affect protein conformation.
Surfactants	Micellar encapsulation of the hydrophobic molecule.	Can significantly increase apparent solubility.	Potential for cell lysis at high concentrations; may interfere with some assays.
Cyclodextrins	Formation of inclusion complexes.	Generally well-tolerated; can improve stability.[]	Stoichiometry of complexation needs to be considered; can be a more expensive option.

Analytical and Quantitative Considerations

Q6: How can I accurately determine the concentration of my dissolved 3,5,7-Trimethyladamantan-1-amine hydrochloride?

A6: After achieving a clear solution, it is crucial to quantify the concentration.

• High-Performance Liquid Chromatography (HPLC) with UV detection: This is a standard and reliable method. An appropriate reversed-phase column (e.g., C18) with a mobile phase of acetonitrile and a buffered aqueous solution would be a good starting point. The lack of a strong chromophore in TMAH may necessitate detection at low UV wavelengths (e.g., ~200-210 nm).

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides higher sensitivity and specificity, which is particularly useful for low-concentration samples.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can also be used, potentially after derivatization of the amine group to improve volatility and chromatographic performance.[12]

It is recommended to develop a calibration curve with standards of known concentrations to ensure accurate quantification.

References

• What is the best way to convert my amine compound from the free amine into the salt form HCl?. ResearchGate. [Link]

• 3,5,7-Trimethyl-1-adamantylamine | C13H23N | CID 181729. PubChem. [Link]

• 3,5,7-Trimethyladamantan-1-ol | C13H22O | CID 368330. PubChem. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. [Link]

• Amine-Based Solvents and Additives to Improve the CO2 Capture Processes: A Review. MDPI. [Link]

• (PDF) Rapid Quantification of Trimethylamine. ResearchGate. [Link]

• How can I neutralize aminehydrochlorides?. ResearchGate. [Link]

• (PDF) Study of pH-dependent drugs solubility in water. ResearchGate. [Link]

• Comparison of Solvation Effects on CO2 Capture with Aqueous Amine Solutions and Amine-Functionalized Ionic Liquids | The Journal of Physical Chemistry B. ACS Publications. [Link]

• pH Adjusting Database. CompoundingToday.com. [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• The Role of Surfactants in Solubilization of Poorly Soluble. JOCPR. [Link]

• Memantine | C12H21N | CID 4054. PubChem. [Link]

• Recovery of amines from by-product chloride salts.

• Drug Solubility: Importance and Enhancement Techniques. PubMed Central. [Link]

• Surfactants & Solubilizers. Ingredients To Die For. [Link]

• pH Dependent Drug Interactions with Acid Reducing Agents. Patel Kwan Consultancy. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. [Link]

• Surfactants modify the release from tablets made of hydrophobically modified poly (acrylic acid). PubMed Central. [Link]

• Why do amines dissolve in hydrochloric acid?. Quora. [Link]

• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PubMed Central. [Link]

• Solubility enhancement and application of cyclodextrins in local drug delivery. Taylor & Francis Online. [Link]

• Drug-surfactant complexes for sustained release.

• Organic Nitrogen Compounds V: Amine Salts. Spectroscopy Online. [Link]

• Solubilizer Agent | Excipient | Pharmaceutical drug delivery. PharmaCompass.com. [Link]

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• 6. Tricyclo[3.3.1.13,7]decan-1-aMine, 3,5,7-triMethyl-, hydrochloride | 15210-60-3 [chemicalbook.com]
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• 12. researchgate.net [researchgate.net]

Modifying experimental conditions to improve the efficacy of 3,5,7-Trimethyladamantan-1-amine hydrochloride

Welcome to the technical support resource for 3,5,7-Trimethyladamantan-1-amine hydrochloride (TMAH). This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common experimental challenges. As a structural analog of Memantine, TMAH is a compound of significant interest for its potential as a neuroprotective agent.[1] This resource synthesizes data from established literature and our internal validation studies to ensure you can optimize your experimental conditions for maximal efficacy and reproducibility.

Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and fundamental properties of TMAH.

Q1: What is the primary mechanism of action for 3,5,7-Trimethyladamantan-1-amine hydrochloride?

A1: The primary mechanism of action is believed to be its function as an uncompetitive, moderate-affinity N-methyl-D-aspartate (NMDA) receptor antagonist.[1][2] Glutamate is a major excitatory neurotransmitter, and its over-activation of NMDA receptors leads to excessive calcium influx, causing excitotoxicity and neuronal cell death—a key pathological feature in many neurodegenerative disorders.[2] TMAH, like its analog Memantine, is thought to block the NMDA receptor channel only when it is excessively open, thereby modulating pathological glutamatergic overstimulation without disrupting normal synaptic transmission required for learning and memory.[2][3][4]

Diagram: Simplified Mechanism of NMDA Receptor Antagonism

Caption: TMAH selectively blocks over-activated NMDA receptors, preventing excitotoxicity.

Q2: How should I properly store and handle the compound to ensure its stability?

A2: TMAH is hygroscopic and susceptible to oxidation at the amine group.[1][5][6] Improper storage is a primary cause of experimental variability.

• Long-Term Storage: Store at -20°C in airtight, amber glass vials.[1]

• Atmosphere: The vial should be backfilled with an inert gas like nitrogen or argon before sealing.[1]

• Handling: Equilibrate the vial to room temperature before opening to prevent condensation of atmospheric moisture onto the compound. For preparing solutions, use anhydrous solvents if possible. Stock solutions in DMSO have been found to be stable for up to 7 days at 4°C.[7]

Q3: What is the best way to solubilize TMAH for in vitro experiments?

A3: As a hydrochloride salt, TMAH has higher aqueous solubility than its free base form.[1] However, for high concentration stock solutions, an organic solvent is recommended.

• Primary Solvent: High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating concentrated stock solutions (e.g., 10-50 mM).

• Aqueous Buffers: For final working concentrations in cell culture media or physiological buffers, the DMSO stock should be serially diluted. Ensure the final DMSO concentration in your assay is low (typically <0.1%) to avoid solvent-induced cytotoxicity. The compound is also slightly soluble in methanol.[5][6]

Physicochemical Data Summary

Property	Value	Source
Molecular Formula	C₁₃H₂₄ClN	[8]
Molecular Weight	229.79 g/mol	[8]
CAS Number	15210-60-3	[8][9]
Appearance	White to Off-White Solid	[5][6]
Melting Point	>300°C	[5][6]
Storage	-20°C, Hygroscopic, under inert atmosphere	[1][5][6]
Solubility	DMSO (Slightly), Methanol (Slightly)	[5][6]
Purity	≥97-98%	[5][8]

Troubleshooting Guide

This guide provides a systematic approach to resolving specific issues you may encounter during your experiments.

Problem: I am observing low or inconsistent bioactivity in my neuroprotection assay.

This is a multi-faceted problem that requires a logical, step-by-step investigation. The cause can range from compound degradation to suboptimal assay conditions.

Diagram: Troubleshooting Workflow for Low Bioactivity

Caption: A systematic workflow for diagnosing the root cause of low experimental efficacy.

Detailed Troubleshooting Steps:

• Step 1: Verify Compound Integrity & Handling

  • Causality: TMAH is hygroscopic and can oxidize.[1][5][6] Water absorption can change the mass, leading to lower-than-calculated concentrations. Oxidation of the amine group will render the molecule inactive.

  • Solution: Always use a fresh aliquot of the compound stored under inert gas. Prepare stock solutions fresh, ideally on the day of the experiment. If you observe any precipitate in your stock solution upon thawing, warm it gently (e.g., in a 37°C water bath) and vortex to re-dissolve completely before making dilutions.

• Step 2: Scrutinize Assay Conditions

  • pH Dependence: The activity of amine-containing NMDA antagonists like Memantine can be pH-dependent.[2] At physiological pH (~7.4), the primary amine group is protonated, which is critical for its interaction within the NMDA receptor channel.

    • Solution: Verify the pH of your final assay buffer or cell culture medium. Ensure it is stable throughout the experiment. Avoid highly alkaline conditions, which can deprotonate the amine and may reduce clearance and increase potential toxicity.[2]

  • Dose-Response: The reported IC₅₀ for Memantine at the NMDA receptor is in the range of 0.5-1.5 µM.[10] TMAH is expected to have a similar potency.

    • Solution: If you are not seeing an effect, your concentration may be too low. Perform a dose-response curve, starting from a low nanomolar range and extending into the mid-micromolar range (e.g., 10 nM to 50 µM), to determine the optimal concentration for your specific model system.

• Step 3: Evaluate the Biological Model

  • Causality: The efficacy of TMAH is dependent on the presence and activation state of NMDA receptors.

  • Solution: Confirm that your cell line or primary culture expresses functional NMDA receptors. The neuroprotective effect of TMAH will only be apparent in an excitotoxicity model where these receptors are being over-activated. Ensure your positive control (e.g., a known NMDA antagonist like MK-801) and negative control (glutamate-induced cell death) are working as expected. If controls fail, the issue lies with the assay system itself, not TMAH.

Detailed Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Objective: To prepare a reliable, concentrated stock solution for serial dilution into aqueous buffers.

• Materials:

  • 3,5,7-Trimethyladamantan-1-amine hydrochloride (MW: 229.79 g/mol )

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Calibrated analytical balance

  • Amber glass vial with a PTFE-lined cap

  • Sterile, RNase/DNase-free microcentrifuge tubes for aliquots

• Methodology:

  • Equilibration: Allow the sealed container of TMAH to warm to room temperature for at least 20-30 minutes before opening.

  • Calculation: To prepare 1 mL of a 10 mM solution:

    • Mass (mg) = (10 mmol/L) * (1 L / 1000 mL) * (1 mL) * (229.79 g/mol ) * (1000 mg/g) = 2.30 mg

  • Weighing: In a clean, dry weighing boat, accurately weigh out ~2.30 mg of TMAH. Record the exact mass.

  • Dissolution: Transfer the weighed compound into the amber glass vial. Add the calculated volume of anhydrous DMSO. For example, if you weighed exactly 2.30 mg, add 1.0 mL of DMSO.

  • Solubilization: Cap the vial tightly and vortex for 1-2 minutes. If necessary, gently warm the vial to 37°C to aid dissolution. Visually inspect to ensure no solid particles remain.

  • Aliquoting & Storage: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. Store immediately at -20°C. Avoid repeated freeze-thaw cycles.

Protocol 2: General In Vitro Neuroprotection Assay (Glutamate Excitotoxicity)

• Objective: To assess the efficacy of TMAH in protecting cultured neurons from glutamate-induced cell death.

• Model System: Primary cortical neurons or a neuronal cell line (e.g., SH-SY5Y, HT-22) known to be sensitive to glutamate.

• Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density and allow them to adhere and differentiate for 24-48 hours.

  • TMAH Pre-treatment:

    • Prepare serial dilutions of your TMAH stock solution in fresh, serum-free culture medium. Recommended final concentrations for a dose-response curve: 0 µM (vehicle control), 0.1 µM, 0.5 µM, 1 µM, 5 µM, 10 µM.

    • Remove the old medium from the cells and replace it with the medium containing the different concentrations of TMAH.

    • Incubate for a pre-treatment period, typically 1-2 hours, at 37°C and 5% CO₂.

  • Induction of Excitotoxicity:

    • Prepare a concentrated solution of L-Glutamic acid in culture medium.

    • Add glutamate to each well (except for the untreated control wells) to achieve a final concentration known to induce significant cell death (e.g., 5-10 mM, this must be optimized for your cell type).

    • Incubate for the excitotoxic period, typically 12-24 hours.

  • Assessment of Cell Viability:

    • Quantify cell viability using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, LDH release assay, or live/dead cell imaging.

  • Data Analysis:

    • Normalize the data by setting the viability of untreated control cells to 100% and the glutamate-only treated cells as the baseline for maximum toxicity.

    • Plot the percentage of neuroprotection versus the log concentration of TMAH to determine the EC₅₀ (half-maximal effective concentration).

References

• Robinson, D. M., & Keating, G. M. (2006). Memantine: a review of its use in Alzheimer's disease. Drugs & aging, 23(2), 159–178. Sourced from PubMed Central. Retrieved from [Link]

• International Journal of Pharma Sciences and Research. (2016). Assay of Memantine Hydrochloride by UV Spectrophotometer. Retrieved from [Link]

• Huey, R., & Mitchell, E. (2024). Memantine. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Zarghi, A., Shafaati, A., Foroutan, S. M., & Khoddam, A. (2007). A stability-indicating HPLC method for the determination of memantine hydrochloride in dosage forms through derivatization with 1-fluoro-2,4-dinitrobenzene. Iranian Journal of Pharmaceutical Research, 6(4), 269-275. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 181729, 3,5,7-Trimethyl-1-adamantylamine. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (2018). Formulation Development and In vitro Evaluation of Memantine Hydrochloride Fast Dissolving Oral Films employing different grades of Hydroxy Propyl Methyl Cellulose. Retrieved from [Link]

• Nguyen, K. C., et al. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16297–16301. Retrieved from [Link]

• ResearchGate. (2012). An Improved Synthesis of Memantine Hydrochloride: Anti-Alzheimer's Drug. Retrieved from [Link]

• Orgogozo, J. M., et al. (2002). Efficacy and Safety of Memantine in Patients With Mild to Moderate Vascular Dementia. Stroke, 33(7), 1834-1839. Retrieved from [Link]

• Wikipedia. (n.d.). Memantine. Retrieved from [Link]

• ResearchGate. (2018). Efficacy and safety of memantine in people with moderate-to-severe Alzheimer's disease: Results of a pooled analysis of randomized, double-blind placebo-controlled trials in Japan. Retrieved from [Link]

• Nguyen, K. C., et al. (2020). Simple Two-step Procedure for the Synthesis of Memantine Hydrochloride from 1,3-Dimethyl-adamantane. ACS Omega, 5(26), 16297–16301. Sourced from PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4054, Memantine. Retrieved from [Link]

• MDPI. (2022). Development and Validation of a Simple UV–HPLC Method to Quantify the Memantine Drug Used in Alzheimer's Treatment. Retrieved from [Link]

• Kishi, T., et al. (2017). Is Memantine Effective as an NMDA Receptor Antagonist in Adjunctive Therapy for Schizophrenia? Clinical Schizophrenia & Related Psychoses, 11(3), 154-164. Retrieved from [Link]

• Google Patents. (2011). Process for the preparation of memantine hydrochloride.

• Parsons, C. G., et al. (2007). Memantine: a NMDA receptor antagonist that improves memory by restoration of homeostasis in the glutamatergic system--too little activation is bad, too much is even worse. Neuropharmacology, 53(6), 699-723. Retrieved from [Link]

• ScienceDaily. (2011). Evidence lacking for efficacy of memantine in treating mild Alzheimer's disease, study finds. Retrieved from [Link]

• National Institute on Aging. (n.d.). Dementia Alzheimer's type – Overview of Information and Clinical Research. Retrieved from [Link]

• Carl ROTH. (n.d.). 3,5,7-Trimethyl-1-aminoadamantane hydrochloride, 1 g. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Receptor Cross-Reactivity of 3,5,7-Trimethyladamantan-1-amine hydrochloride (Memantine)

Prepared by: Senior Application Scientist

Introduction: Beyond a Singular Target

3,5,7-Trimethyladamantan-1-amine hydrochloride, widely known as Memantine, is a cornerstone in the symptomatic treatment of moderate-to-severe Alzheimer's disease.[1][2][3] Its therapeutic rationale is primarily built on its function as a low-to-moderate affinity, uncompetitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1][4][5] By blocking the NMDA receptor's ion channel only during periods of excessive glutamatergic stimulation, Memantine helps to quell the excitotoxicity implicated in neurodegenerative processes, all while preserving normal synaptic function.[1][6] This "use-dependent" mechanism is key to its clinical tolerability compared to other NMDA antagonists.[7][8]

However, the complete pharmacological identity of a drug is rarely confined to its primary target. Off-target interactions, or cross-reactivity, can significantly influence a compound's therapeutic efficacy, side-effect profile, and potential for new indications. This guide provides a comparative analysis of Memantine's interactions with other receptors, supported by experimental data, to offer researchers and drug development professionals a comprehensive view of its molecular footprint.

The Rationale for Cross-Reactivity Profiling

Why do we dedicate significant resources to studying a drug's "unintended" targets? The causality is straightforward:

• Predicting Adverse Effects: An interaction with an unexpected receptor can explain clinical side effects. For Memantine, understanding its effects on cholinergic or serotonergic systems can provide a mechanistic basis for observed effects like dizziness or confusion.[6]

• Uncovering Polypharmacology: A drug's clinical benefit may arise from a symphony of interactions, not just a solo performance. Cross-reactivity can contribute positively to the overall therapeutic outcome.

• Guiding Drug Discovery: For scientists developing second-generation molecules, a detailed cross-reactivity profile of a successful drug like Memantine serves as a critical roadmap. It helps identify which off-target activities to avoid and which might be worth retaining or even enhancing.

Methodology: Quantifying Receptor Interactions

To build a reliable cross-reactivity profile, a multi-tiered experimental approach is essential. The process is self-validating: binding assays identify potential interactions, which are then confirmed and characterized by functional assays.

Experimental Protocol 1: Radioligand Binding Assays

This technique is the workhorse of receptor screening, designed to determine the binding affinity of a test compound for a large panel of receptors.

• Preparation: A specific receptor is prepared in a membrane fraction from recombinant cell lines or animal tissue.

• Competitive Binding: The receptor preparation is incubated with a fixed concentration of a radiolabeled ligand (a molecule known to bind to the receptor with high affinity) and varying concentrations of the test compound (Memantine).

• Separation & Detection: The mixture is filtered to separate receptor-bound radioligand from the unbound radioligand. The radioactivity on the filter is then measured using a scintillation counter.

• Data Analysis: The concentration of Memantine that inhibits 50% of the specific binding of the radioligand is determined, known as the IC50 value. This value can be converted to a binding affinity constant (Ki) to provide a standardized measure of affinity.

The causality behind this choice is clear: it is a high-throughput and cost-effective method to quickly screen a compound against hundreds of targets to identify potential "hits" that require further investigation.

Caption: High-throughput receptor screening workflow.

Experimental Protocol 2: Electrophysiological Functional Assays

For ion channels like the NMDA, nAChR, and 5-HT3 receptors, electrophysiology (e.g., patch-clamp) is the gold standard for functional validation.

• Cell Preparation: A cell expressing the target receptor (e.g., a neuron or a Xenopus oocyte) is selected.

• Patch-Clamp: A glass micropipette forms a high-resistance seal with the cell membrane, allowing for the control of membrane voltage and the measurement of ionic currents flowing through the channels.

• Agonist Application: An agonist specific to the receptor is applied to open the channels, generating a measurable current.

• Antagonist Application: The agonist is co-applied with varying concentrations of the test compound (Memantine).

• Data Analysis: The reduction in the agonist-evoked current is measured to determine the functional IC50 of Memantine, confirming its antagonistic activity and providing insights into its mechanism (e.g., competitive vs. non-competitive, voltage dependency).

This protocol is chosen because it moves beyond simple binding and measures the actual functional consequence of the drug-receptor interaction, providing a more clinically relevant piece of data.

Comparative Receptor Profile of Memantine

Memantine's activity is not limited to the NMDA receptor. It exhibits a distinct profile of cross-reactivity, with significant interactions at several other key neurotransmitter receptors.

Primary Target: NMDA Receptor

Memantine's interaction with the NMDA receptor is its most well-characterized feature. It acts as an uncompetitive open-channel blocker, meaning it only binds within the ion channel pore when the receptor has been activated by glutamate and a co-agonist (glycine or D-serine).[4][9] This mechanism preferentially targets overactive, extrasynaptic receptors associated with pathology while sparing those involved in normal synaptic transmission.[1][10] Its affinity is considered moderate, with reported IC50 values typically in the 0.5 to 5 µM range, varying with receptor subtype and the presence of magnesium.[2][11][12]

Key Secondary Targets: A Comparative Overview

Beyond the NMDA receptor, Memantine demonstrates notable antagonist activity at two other ligand-gated ion channels:

• α7 Nicotinic Acetylcholine Receptor (α7 nAChR): Several studies have confirmed that Memantine is a potent antagonist of the α7 nAChR.[2][13] Remarkably, some research indicates that it inhibits α7 nAChRs more potently than NMDA receptors, with a reported IC50 value as low as 0.34 µM.[12] This interaction is significant as α7 nAChRs are deeply involved in cognitive processes like learning and memory.[14]

• Serotonin 5-HT3 Receptor: Memantine also acts as a non-competitive antagonist at the 5-HT3 receptor, a cation channel involved in nausea, anxiety, and gut motility.[1][15] Its affinity for this receptor is comparable to its affinity for the NMDA receptor, with IC50 values in the low micromolar range (~1 µM).[2][15]

Furthermore, Memantine shows activity at the Dopamine D2 receptor , where it acts as an agonist with an IC50 reported between approximately 137-917 nM.[2]

The following diagram illustrates the primary and key secondary targets of Memantine.

Caption: Primary and key secondary receptor targets of Memantine.

Quantitative Data Summary

The table below summarizes the experimentally determined binding affinities and functional activities of Memantine across its primary and key secondary receptors, providing a direct comparison of its potency.

Receptor Target	Type	Action	Reported IC50 / Affinity (Ki)	Selectivity vs. NMDA Receptor
NMDA Receptor	Ion Channel	Uncompetitive Antagonist	~0.5 - 5.1 µM[2][12]	Primary Target
α7 Nicotinic (nAChR)	Ion Channel	Antagonist	~0.34 - 5 µM[2][12]	~15x higher to equivalent affinity
Serotonin (5-HT3)	Ion Channel	Antagonist	~1 µM[2]	Roughly equivalent affinity
Dopamine (D2)	GPCR	Agonist	~137 - 917 nM (0.14 - 0.92 µM)[2]	~5-35x higher affinity

Note: IC50 values can vary significantly based on experimental conditions (e.g., cell type, temperature, membrane potential, presence of Mg2+).[11]

Implications for Research and Drug Development

The cross-reactivity profile of Memantine has significant implications:

• A Complex Clinical Profile: The antagonism of α7 nAChRs, which are crucial for cognition, may seem counterintuitive for an Alzheimer's drug.[12][14] This suggests that Memantine's net clinical benefit is a complex interplay between its potent, targeted dampening of glutamate excitotoxicity and its modulation of other systems. The 5-HT3 antagonism may contribute to its use in managing behavioral symptoms or its exploration in other neuropsychiatric disorders like schizophrenia.[16][17]

• Selectivity vs. Amantadine: A comparison with the structurally related compound Amantadine is insightful. The addition of two methyl groups to the adamantane cage to create Memantine increases its affinity for the NMDA receptor by approximately 75-fold.[9] This highlights a critical structure-activity relationship (SAR) for achieving desired potency at the primary target.

• Guidance for Future Design: For scientists designing new NMDA receptor modulators, Memantine serves as a vital case study. Its profile suggests that a degree of "dirty" pharmacology is not only tolerated but may be integral to its clinical success. Future development could focus on fine-tuning this balance—for instance, by designing molecules that retain NMDA antagonism while avoiding or selectively engaging the α7 nAChR or 5-HT3 receptor to optimize the therapeutic window.

Conclusion

3,5,7-Trimethyladamantan-1-amine hydrochloride (Memantine) is far more than a selective NMDA receptor antagonist. Its pharmacological signature is defined by moderate-affinity interactions across a select group of critical neuronal ion channels and receptors, including the α7 nAChR, 5-HT3, and D2 receptors. This guide demonstrates that a comprehensive understanding of receptor cross-reactivity is not merely an academic exercise but a fundamental requirement for rational drug design and for fully comprehending the clinical behavior of neuroactive compounds. The data presented here underscore that Memantine's therapeutic efficacy likely emerges from this unique polypharmacological profile, a crucial insight for the next generation of neurological drug development.

References

• Arvanov, V. L., Wang, H. Y., & Friedman, E. (Year). Memantine blocks the serotonin-induced depolarization response in a neuronal cell line. PubMed. [Link]

• Chen, H. V., & Lipton, S. A. (2012). Key Binding Interactions for Memantine in the NMDA Receptor. ACS Chemical Neuroscience. [Link]

• Parsons, C. G., Stöffler, A., & Danysz, W. (2007). Memantine: a NMDA receptor antagonist that improves memory by normalizing chronic progressive neuronal dysfunction. Neurochemical Research. [Link]

• Glasgow, N. G., Iacobucci, G. J., & Popescu, G. K. (2024). State-specific inhibition of NMDA receptors by memantine depends on intracellular calcium and provides insights into NMDAR channel blocker tolerability. bioRxiv. [Link]

• Kotermanski, S. E., Johnson, J. W., & Lipton, S. A. (2009). Memantine binding to a superficial site on NMDA receptors contributes to partial trapping. ResearchGate. [Link]

• Dravid, S. M., Erreger, K., & Yuan, H. (2009). Mg2+ Imparts NMDA Receptor Subtype Selectivity to the Alzheimer's Drug Memantine. Journal of Neuroscience. [Link]

• Wikipedia. (n.d.). Opioid. [Link]

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• Aracava, Y., Pereira, E. F., & Albuquerque, E. X. (2005). Memantine blocks alpha7* nicotinic acetylcholine receptors more potently than n-methyl-D-aspartate receptors in rat hippocampal neurons. PubMed. [Link]

• Wikipedia. (n.d.). Memantine. [Link]

• Kumar, A., & Singh, A. (2019). A Systematic Review of Off-Label Use of Memantine for Neuropsychiatric Disorders Other than Dementia. Walsh Medical Media. [Link]

• Stein, J., Gkesiou, E., & van den Brink, R. L. (2024). NMDA receptor antagonist memantine selectively affects recurrent processing during perceptual inference. eLife. [Link]

• Reiser, G., & Binmöller, F. J. (1989). Memantine (1-amino-3,5-dimethyladamantane) blocks the serotonin-induced depolarization response in a neuronal cell line. PubMed. [Link]

• Real Life Pharmacology. (2024, January 16). Memantine Pharmacology [Video]. YouTube. [Link]

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• World Health Organization. (2025, March 31). Dementia. [Link]

• ClinicalTrials.gov. (n.d.). Add-on MEmaNtine to Dopamine Modulation to Improve Negative Symptoms at First Psychosis. [Link]

• Bali, Z. K., & Nagy, L. V. (2019). Cognitive Enhancer Effects of Low Memantine Doses Are Facilitated by an Alpha7 Nicotinic Acetylcholine Receptor Agonist in Scopolamine-Induced Amnesia in Rats. Frontiers in Pharmacology. [Link]

• Bali, Z. K., & Adham, N. (2020). Synergistic effects of memantine and alpha7 nicotinic acetylcholine receptor agonist PHA-543613 to improve memory of aged rats. Oxford Academic. [Link]

• Dravid, S. M., & Traynelis, S. F. (2009). Mg2+ imparts NMDA receptor subtype selectivity to the Alzheimer's drug memantine. PubMed. [Link]

• Kishi, T., & Iwata, N. (2017). Is Memantine Effective as an NMDA Receptor Antagonist in Adjunctive Therapy for Schizophrenia? PubMed Central. [Link]

• Bali, Z. K., & Nagy, L. V. (2019). Cognitive Enhancer Effects of Low Memantine Doses Are Facilitated by an Alpha7 Nicotinic Acetylcholine Receptor Agonist in Scopolamine-Induced Amnesia in Rats. Frontiers Media S.A.. [Link]

• Khan Academy. (n.d.). Treatment of dementia and Alzheimer's disease. [Link]

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A Comparative Guide to the Reproducibility of Experimental Findings with Memantine Hydrochloride (3,5-Dimethyladamantan-1-amine hydrochloride)

This guide provides an in-depth, objective comparison of the experimental reproducibility of Memantine hydrochloride, a crucial NMDA receptor antagonist, with that of other relevant neuroprotective and cognitive-enhancing agents. Designed for researchers, scientists, and drug development professionals, this document delves into the causality behind experimental choices and provides a framework for assessing the reliability of published findings.

Introduction: The Importance of Reproducibility in Neuropharmacology

In the quest for effective treatments for neurodegenerative diseases, the reproducibility of experimental findings is paramount. Memantine hydrochloride, an uncompetitive, moderate-affinity N-methyl-D-aspartate (NMDA) receptor antagonist, has been a subject of extensive research, particularly in the context of Alzheimer's disease. Its mechanism, centered on mitigating glutamatergic excitotoxicity, has positioned it as a key therapeutic agent. However, the reliability of experimental outcomes can be influenced by a multitude of factors, from the choice of model system to subtle variations in protocol. This guide aims to provide a critical comparison of Memantine's experimental data with that of other compounds acting on similar or complementary pathways, thereby offering a clearer perspective on the robustness of these findings.

For clarity, this guide will refer to the active compound as Memantine hydrochloride (1-amino-3,5-dimethyladamantane hydrochloride), while acknowledging its structural relationship to 3,5,7-Trimethyladamantan-1-amine hydrochloride, which is primarily utilized as a certified reference standard for memantine impurities.[1]

Mechanism of Action: A Tale of Two Pathways

The neuroprotective and cognitive-enhancing effects of the compounds discussed in this guide are primarily attributed to two distinct, yet interconnected, signaling pathways: the glutamatergic system, targeted by NMDA receptor antagonists, and the cholinergic system, modulated by acetylcholinesterase inhibitors.

The Glutamatergic Pathway and NMDA Receptor Antagonism

Glutamate is the principal excitatory neurotransmitter in the central nervous system, and its action is mediated by several receptors, including the NMDA receptor.[2] Under pathological conditions, such as in Alzheimer's disease, excessive glutamate release leads to overstimulation of NMDA receptors, resulting in a massive influx of Ca²⁺ ions.[3] This calcium overload triggers a cascade of neurotoxic events, including mitochondrial dysfunction, oxidative stress, and ultimately, neuronal apoptosis.[3][4]

Memantine, along with other NMDA receptor antagonists like Amantadine and Ketamine, acts by blocking the NMDA receptor channel, thereby preventing excessive Ca²⁺ influx and mitigating excitotoxicity.[5][6] The key to Memantine's favorable clinical profile lies in its uncompetitive, voltage-dependent, and moderate-affinity binding, which allows it to preferentially block pathological, tonic activation of the receptor while preserving its physiological function in learning and memory.[7]

Caption: Workflow for an in vitro neuroprotection assay.

Protocol:

• Cell Culture:

  • Culture primary cortical neurons from embryonic day 18 rat pups on microelectrode arrays (MEAs) or in 96-well plates.

  • Maintain cultures in a humidified incubator at 37°C and 5% CO₂ for 14 days in vitro (DIV).

• Treatment:

  • At DIV 14, replace the culture medium with fresh medium containing one of the following:

    • Vehicle control.

    • 300 µM glutamate.

    • 300 µM glutamate + 50 µM Memantine hydrochloride.

    • Pre-treatment: 50 µM Memantine hydrochloride for 1 hour, followed by the addition of 300 µM glutamate for 1 hour.

• Incubation and Wash:

  • Incubate the cultures for 1 hour under standard culture conditions.

  • After incubation, remove the treatment medium, wash the cells gently with pre-warmed, fresh medium, and then replace with fresh culture medium.

• Endpoint Measurement:

  • For MEA recordings: Record spontaneous neuronal activity before treatment, immediately after, and at various time points post-treatment (e.g., 24, 48 hours).

  • For cell viability: Perform an MTT assay 24 hours post-treatment to quantify cell survival.

• Data Analysis:

  • Analyze changes in neuronal firing rate, burst rate, and network synchrony for MEA data.

  • Calculate the percentage of cell viability relative to the vehicle control for the MTT assay.

  • Compare the outcomes of the different treatment groups to assess the neuroprotective effect of Memantine.

In Vivo Cognitive Assessment: Morris Water Maze

This protocol is a generalized procedure for the Morris Water Maze test, a widely used assay for spatial learning and memory in rodent models of Alzheimer's disease.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,5,7-Trimethyladamantan-1-amine Hydrochloride

As researchers and scientists at the forefront of drug development, our commitment to safety and environmental stewardship is as critical as our pursuit of scientific advancement. This guide provides a detailed protocol for the proper disposal of 3,5,7-Trimethyladamantan-1-amine hydrochloride (CAS RN®: 15210-60-3), a memantine-related compound. Adherence to these procedures is essential not only for regulatory compliance but also for the protection of our colleagues and the environment.

This document moves beyond a simple checklist, offering a framework grounded in the principles of chemical compatibility, hazard mitigation, and regulatory diligence.

Foundational Knowledge: Understanding the Compound

3,5,7-Trimethyladamantan-1-amine hydrochloride is an adamantane derivative used in research, particularly in studies related to central nervous system disorders and as a certified reference standard for memantine impurities.[1][2] While its therapeutic potential is significant, its chemical properties necessitate careful handling and disposal.

Key Chemical Identifiers:

Identifier	Value
IUPAC Name	3,5,7-trimethyltricyclo[3.3.1.1³,⁷]decan-1-amine hydrochloride
Synonyms	Memantine Related Compound H
Molecular Formula	C₁₃H₂₃N·HCl
CAS Number	15210-60-3

Hazard Identification and Risk Assessment

A thorough understanding of the hazards associated with 3,5,7-Trimethyladamantan-1-amine hydrochloride is fundamental to its safe management. The primary documented hazard is its acute oral toxicity, classified as Harmful if Swallowed (Category 4).[3][4] Additionally, limited toxicological data suggest it should be handled as an irritant.[1]

Incompatible Materials: To prevent dangerous chemical reactions, this compound must be stored and disposed of separately from:

• Strong oxidizing agents[5]

• Acids and acid chlorides[5]

• Reducing agents

The hydrochloride salt form indicates that it is a weak acid. When considering disposal, it is crucial to avoid mixing it with bases, which could liberate the free amine.

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 3,5,7-Trimethyladamantan-1-amine hydrochloride for any purpose, including disposal, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or a face shield.[5]

• Hand Protection: Nitrile, neoprene, or butyl gloves.[5]

• Body Protection: A fully-buttoned laboratory coat.[5]

All handling of the solid material or concentrated solutions should be conducted within a certified laboratory chemical fume hood to minimize inhalation exposure.[5]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 3,5,7-Trimethyladamantan-1-amine hydrochloride is that it must be treated as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash.[6][7]

Step 1: Waste Segregation and Collection

• Primary Container: Unused or waste 3,5,7-Trimethyladamantan-1-amine hydrochloride should be collected in a dedicated, sealable, and airtight waste container that is compatible with the chemical.[5]

• Labeling: The moment waste is first added, the container must be labeled with a "Hazardous Waste" sticker.[5][8] The label should clearly identify the contents as "3,5,7-Trimethyladamantan-1-amine hydrochloride" and include the approximate quantity.

• Storage of Waste Container: The waste container should be stored in a well-ventilated, designated satellite accumulation area, away from the incompatible materials listed in Section 2.[5]

Step 2: Managing Contaminated Materials

• Empty Original Containers: The original containers of 3,5,7-Trimethyladamantan-1-amine hydrochloride must be triple-rinsed with a suitable solvent (e.g., water or methanol) before being discarded or recycled.[3] The rinsate from this process must be collected and treated as hazardous waste, and added to your designated waste container.

• Contaminated Labware: Disposable labware (e.g., pipette tips, weighing boats) that has come into contact with the compound should be placed in a sealed bag and then into the solid hazardous waste container. Non-disposable glassware must be decontaminated by washing thoroughly after an initial rinse which is collected as hazardous waste.

Step 3: Spill Management

In the event of a spill, the response should be swift and decisive:

• Small Spills:

  • Ensure proper PPE is worn.[5]

  • Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[9][10]

  • Carefully sweep or scoop the absorbed material into the designated hazardous waste container.[9]

  • Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

• Large Spills:

  • Immediately evacuate the area.[5]

  • Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures.[5]

Step 4: Final Disposal

• Arranging for Pickup: Once the waste container is full or no longer in use, a chemical collection request should be submitted to your institution's EHS department or a licensed hazardous waste disposal contractor.[5]

• Recommended Disposal Method: The preferred method for the final disposal of 3,5,7-Trimethyladamantan-1-amine hydrochloride is controlled incineration at a licensed chemical destruction facility.[3][11] This high-temperature process with flue gas scrubbing ensures the complete destruction of the compound, minimizing environmental release.[3]

Regulatory Framework

In the United States, the disposal of chemical waste from laboratories is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). As a pharmaceutical compound, the disposal of 3,5,7-Trimethyladamantan-1-amine hydrochloride may also be subject to the EPA's Management Standards for Hazardous Waste Pharmaceuticals.[12][13] It is imperative to consult with your institution's EHS department to ensure full compliance with all federal, state, and local regulations.[14]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3,5,7-Trimethyladamantan-1-amine hydrochloride and associated materials.

Caption: Decision workflow for handling and disposal of 3,5,7-Trimethyladamantan-1-amine hydrochloride waste streams.

By integrating these procedures into your laboratory's standard operating protocols, you contribute to a culture of safety and responsibility. The principles outlined here are not merely suggestions but are foundational to the professional conduct of scientific research.

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Navigating the Safe Handling of 3,5,7-Trimethyladamantan-1-amine hydrochloride: A Guide for Laboratory Professionals

For researchers engaged in neuroscience and pharmaceutical development, 3,5,7-Trimethyladamantan-1-amine hydrochloride, a derivative of adamantane, presents significant opportunities. This compound is structurally related to Memantine, a known NMDA receptor antagonist used in the management of Alzheimer's disease.[1] Its unique tricycle structure serves as a critical scaffold in the exploration of new neuroactive and antimicrobial agents.[1] As with any potent chemical entity, a profound understanding of its characteristics and the implementation of rigorous safety protocols are paramount to ensure the well-being of laboratory personnel and the integrity of research outcomes.

This guide provides a comprehensive framework for the safe handling, use, and disposal of 3,5,7-Trimethyladamantan-1-amine hydrochloride, grounded in established safety principles and regulatory guidelines. Our objective is to empower researchers with the knowledge to mitigate risks and foster a culture of safety within the laboratory.

Hazard Identification and Risk Assessment: Understanding the Compound

3,5,7-Trimethyladamantan-1-amine hydrochloride is classified as harmful if swallowed.[2][3] While specific toxicity data for this trimethyl derivative is not extensively documented, the safety profile of the closely related Memantine hydrochloride provides a strong basis for our handling precautions. Memantine hydrochloride is known to be harmful if swallowed, harmful in contact with skin, and harmful if inhaled.[3] It can also cause skin and serious eye irritation, as well as respiratory irritation.[3] Therefore, a conservative approach that accounts for these potential hazards is essential.

Key Potential Hazards:

• Acute Oral Toxicity: Harmful if ingested.[2][3][4]

• Skin and Eye Irritation: May cause irritation upon contact.[3][5]

• Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.[3][5]

A thorough risk assessment should be conducted before commencing any work with this compound. This involves evaluating the specific procedures to be undertaken, the quantities being used, and the potential for exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are critical to prevent direct contact with the chemical. The following PPE is mandatory when handling 3,5,7-Trimethyladamantan-1-amine hydrochloride in a laboratory setting.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles meeting ANSI Z87.1 standards.	Protects against accidental splashes of solutions or airborne particles that can cause serious eye irritation.[3][5]
Hand Protection	Compatible chemical-resistant gloves (e.g., Nitrile).	Prevents skin contact. Gloves must be inspected before use and removed properly to avoid contaminating the skin.[5][6]
Body Protection	A fully buttoned laboratory coat.	Protects skin and personal clothing from contamination.[7][8]
Respiratory Protection	A NIOSH-approved respirator.	Required when handling the powder outside of a certified chemical fume hood or if there is a risk of aerosol generation.[6]

Workflow for Donning and Doffing PPE

To ensure the effectiveness of PPE, it is crucial to follow a standardized procedure for putting it on (donning) and taking it off (doffing) to prevent cross-contamination.

Caption: Standard Operating Procedure for Donning and Doffing PPE.

Safe Handling and Operational Procedures

Adherence to meticulous handling practices is fundamental for minimizing exposure and ensuring a safe working environment.

Engineering Controls

• Chemical Fume Hood: All weighing and handling of the solid compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[9]

• Ventilation: Ensure adequate general laboratory ventilation.[5]

Procedural Steps for Handling

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the workspace of any unnecessary items.

• Weighing: When weighing the solid, use a draft shield or conduct the operation within a chemical fume hood to prevent the dispersal of fine particles.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• General Hygiene: Do not eat, drink, or smoke in the laboratory.[2] Wash hands thoroughly after handling the compound, even if gloves were worn.[2][7]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

• Small Spills (Solid):

  • Alert others in the vicinity.

  • Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising dust.

  • Carefully sweep the material into a designated waste container.

  • Clean the spill area with a suitable decontaminating solution.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove contaminated clothing.[10]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[3][11] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide respiratory support and seek medical attention.

• Ingestion: If the compound is swallowed, rinse the mouth with water.[2] Do NOT induce vomiting.[11] Seek immediate medical attention.

Storage and Disposal Plan

Proper storage and disposal are essential for maintaining a safe laboratory and protecting the environment.

Storage

• Store 3,5,7-Trimethyladamantan-1-amine hydrochloride in a tightly closed container in a cool, dry, and well-ventilated area.[1][5]

• Keep away from incompatible materials such as strong oxidizing agents.[11]

• For long-term stability, storage at -20°C in an airtight, amber vial under nitrogen is recommended to prevent oxidation.[1]

Disposal

All waste containing 3,5,7-Trimethyladamantan-1-amine hydrochloride must be treated as hazardous waste.

• Solid Waste: Collect in a clearly labeled, sealed container.

• Liquid Waste: Collect in a labeled, sealed, and compatible waste container.

• Disposal Route: Dispose of all waste through your institution's environmental health and safety office, following all local, state, and federal regulations.[2][12] Do not dispose of down the drain or in the regular trash.[5]

Chemical Waste Disposal Workflow

Caption: Workflow for the Disposal of Chemical Waste.

By integrating these safety protocols into your daily laboratory practices, you can confidently and responsibly advance your research with 3,5,7-Trimethyladamantan-1-amine hydrochloride.

References

• European Directorate for the Quality of Medicines & HealthCare. Memantine hydrochloride Safety Data Sheet. [Link]

• Carl ROTH. Safety Data Sheet: 1-Adamantanamine hydrochloride. [Link]

• Drugs.com. Memantine: Uses, Dosage, Side Effects, Warnings. [Link]

• European Medicines Agency. Memantine hydrochloride Product Information. [Link]

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• GoodRx. 8 Memantine Side Effects You May Not Know About. [Link]

• Diplomata Comercial. What are the Health and Safety Guidelines for Using Amines?. [Link]

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